5-Dodecen-1-ol, acetate, (Z)-

• CAS: 16676-96-3

Core Science & Biosynthesis

De Novo Biosynthesis of (Z)-5-Dodecenyl Acetate in Lepidoptera: Mechanistic Pathways and Metabolic Engineering

Target Audience: Entomological Researchers, Chemical Ecologists, and Agrochemical Development Professionals Document Type: Technical Whitepaper

Executive Summary

The precise chemical communication of Lepidoptera relies heavily on Type-I sex pheromones—predominantly straight-chain, unsaturated fatty alcohol acetates. Among these, (Z)-5-dodecenyl acetate (Z5-12:OAc) is a critical signaling molecule utilized by species such as the rice looper (Plusia festucae) and the wood-boring pest Streltzoviella insularis (1)[1]. Understanding the biosynthetic architecture of Z5-12:OAc is not merely an academic exercise; it is the foundational step for engineering heterologous bioproduction platforms (e.g., in yeast) to supply high-purity pheromones for large-scale agricultural mating disruption programs (2)[2].

This guide deconstructs the enzymatic cascade responsible for Z5-12:OAc synthesis, details the self-validating experimental protocols used to elucidate these pathways, and outlines the kinetic bottlenecks that dictate pheromone blend ratios.

Core Biosynthetic Architecture

The production of Z5-12:OAc is a highly regulated, multi-step process occurring within the specialized cells of the female pheromone gland. The pathway leverages ubiquitous lipid metabolism machinery, selectively modified by species-specific enzymes.

De Novo Fatty Acid Synthesis

All carbon atoms in the pheromone backbone originate from acetyl-CoA. Acetyl-CoA carboxylase (ACC) converts acetyl-CoA into malonyl-CoA, which Fatty Acid Synthase (FAS) then polymerizes into the saturated precursor palmitic acid (16:0) and, via elongation, stearic acid (18:0)[1].

The Rate-Limiting Desaturation Step

The introduction of the cis (Z) double bond is the defining catalytic event. In species producing Z5-12:OAc, this is typically achieved via an ω 7-desaturase (often functionally annotated as a Δ 9-desaturase depending on the substrate). This enzyme exhibits unique dual-substrate specificity:

• It introduces a double bond at the Δ 9 position of palmitoyl-CoA to form Z9-16:Acyl-CoA .

• It can simultaneously act on stearoyl-CoA at the Δ 11 position to form Z11-18:Acyl-CoA (3)[3].

Peroxisomal β -Oxidation (Chain Shortening)

The 16-carbon and 18-carbon monoenoic intermediates are too long to serve as the final pheromone. They are transported into the peroxisome, where they undergo cycles of β -oxidation. Z9-16:Acyl-CoA undergoes two cycles (losing four carbons), while Z11-18:Acyl-CoA undergoes three cycles (losing six carbons). Both pathways elegantly converge on a single intermediate: Z5-12:Acyl-CoA .

Functional Group Modification

The final phase involves tailoring the functional group to achieve volatility and receptor specificity:

• Reduction: A highly specific Fatty Acyl Reductase (FAR) reduces Z5-12:Acyl-CoA to the corresponding alcohol, (Z)-5-dodecenol (Z5-12:OH).

• Acetylation: An Acetyltransferase (ACT) transfers an acetyl group to the alcohol, finalizing the synthesis of (Z)-5-dodecenyl acetate (Z5-12:OAc) [2].

Figure 1: De novo biosynthetic pathway of Z5-12:OAc in Lepidoptera via ω7-desaturation.

Experimental Elucidation: Stable Isotope Tracing

To map this pathway with high fidelity, researchers employ in vivo stable isotope labeling. This methodology is designed as a self-validating system : by utilizing custom-synthesized deuterated precursors and specific enzymatic inhibitors, scientists can isolate individual catalytic steps and prove causality without genetic knockout artifacts.

Step-by-Step Protocol: In Vivo Kinetic Profiling

• Precursor Synthesis: Synthesize D3-labeled saturated fatty acids (D3-16:Acid, D3-18:Acid). Concurrently, custom-synthesize D13-labeled monoenoic acids (D13-Z9-16:Acid and D13-Z11-18:Acid) via an acetylene coupling reaction utilizing D13-1-bromohexane[3].

• Glandular Application & Control Establishment:

  • Action: Topically apply 1 µg of the deuterated precursor (dissolved in a DMSO/hexane vehicle) directly to the extruded pheromone gland of virgin female moths during the photophase.

  • Causality/Validation: To definitively prove that the desaturase acts directly on 16:0 (rather than 16:0 being elongated to 18:0 prior to desaturation), pretreat a parallel control cohort with a specific chain-elongation inhibitor 30 minutes prior to precursor application[3].

• In Vivo Incubation: Incubate the subjects for 3–6 hours. Causality: This duration is specifically calibrated to overlap with the natural scotophase (dark period) peak of pheromone biosynthesis, ensuring the endogenous enzymatic machinery is fully active.

• Lipid Extraction: Excise the glands and immerse them in 50 µL of hexane containing 20 ng of pentadecane. Validation: Pentadecane acts as an internal standard, mathematically normalizing any variations in extraction efficiency across biological replicates.

• GC-MS Analysis (SIM Mode): Analyze the extracts using Gas Chromatography-Mass Spectrometry. Utilize Selected Ion Monitoring (SIM) to target the specific m/z +3 and +13 mass shifts. This isolates the exogenous (deuterated) incorporation from the massive background pool of endogenous Z5-12:OAc.

Figure 2: In vivo stable isotope labeling workflow for elucidating pheromone biosynthesis.

Quantitative Data: Identifying the Kinetic Bottleneck

Applying the above protocol to Plusia festucae yields critical kinetic data regarding the pathway's rate-limiting steps[3]. By comparing the incorporation rates of saturated versus pre-desaturated precursors, researchers can mathematically isolate the efficiency of the desaturase enzyme.

Table 1: Incorporation of Deuterated Fatty Acids into Z5-12:OAc

Applied Deuterated Precursor	Target Enzymatic Step Evaluated	Detected Pheromone Product	Relative Incorporation Efficiency	Mechanistic Inference
D3-Palmitic Acid (16:0)	Δ 9-Desaturation + β -oxidation	D3-Z5-12:OAc	Baseline (Moderate)	Confirms 16:0 as a viable de novo precursor.
D3-Stearic Acid (18:0)	Δ 11-Desaturation + β -oxidation	D3-Z5-12:OAc	Baseline (Moderate)	Confirms 18:0 as an alternative parallel precursor.
D13-Z9-16:Acid	β -oxidation (Chain Shortening)	D13-Z5-12:OAc	High (>2x Baseline)	Bypassing desaturation increases yield; proves desaturase is the rate-limiting bottleneck.
D13-Z11-18:Acid	β -oxidation (Chain Shortening)	D13-Z5-12:OAc	High (>2x Baseline)	Confirms robust, rapid β -oxidation of 18-carbon monoenes.

Data synthesized from stable isotope tracing experiments in Plusiinae moths.

Heterologous Bioproduction & Future Outlook

The comprehensive mapping of the Z5-12:OAc pathway has unlocked new avenues for agrochemical manufacturing. Traditional chemical synthesis of stereospecific pheromones is ecologically taxing and expensive. Consequently, the industry is pivoting toward metabolic engineering of oleaginous yeasts like Yarrowia lipolytica and Saccharomyces cerevisiae[2],[4].

To successfully produce Z5-12:OAc in yeast, researchers must overcome the cellular compartmentalization of the enzymes. While yeast naturally produces the palmitoyl-CoA precursor, heterologous expression of a lepidopteran Δ 9-desaturase is required to form Z9-16:Acyl-CoA. The most significant engineering challenge is the β -oxidation step. In wild-type yeast, β -oxidation completely degrades fatty acids to acetyl-CoA. To produce Z5-12:OAc, researchers must engineer the peroxisome by expressing specific truncated oxidases (e.g., Lbo_31670) and directing the Fatty Acyl Reductase (FAR) directly into the peroxisome to intercept the Z5-12:Acyl-CoA intermediate before it is fully degraded[4].

This intersection of entomological biochemistry and synthetic biology represents the future of sustainable, species-specific pest management.

References

• Watanabe, A., et al. (2011).Biosynthetic Pathway for Sex Pheromone Components Produced in a Plusiinae Moth, Plusia festucae. Frontiers in Endocrinology.
• Li, X., et al. (2020).Identification of putative Type-I sex pheromone biosynthesis-related genes expressed in the female pheromone gland of Streltzoviella insularis. PMC / PLOS One.
• ACS Synthetic Biology (2025).Contemplating Bioproduction of Type-I Insect Sex Pheromones in Saccharomyces cerevisiae. ACS Publications.
• ResearchGate (2023).De novo biosynthesis of sex pheromone components of Helicoverpa armigera through an artificial pathway in yeast.

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• 3. Frontiers | Biosynthetic Pathway for Sex Pheromone Components Produced in a Plusiinae Moth, Plusia festucae [frontiersin.org]
• 4. researchgate.net [researchgate.net]

The Natural Occurrence and Biosynthesis of (Z)-5-Dodecenyl Acetate in Moth Pheromone Glands: A Comprehensive Technical Guide

Executive Summary

For researchers and agrochemical developers engineering next-generation mating disruption technologies, understanding the precise biosynthetic pathways of Lepidopteran sex pheromones is critical. (Z)-5-dodecenyl acetate (Z5-12:Ac) is a highly specific, biologically active lipid molecule naturally occurring in the pheromone glands of several economically significant agricultural pests, including the cabbage looper (Trichoplusia ni), the turnip moth (Agrotis segetum), and Ctenoplusia albostriata ()[1][2].

This whitepaper provides an in-depth mechanistic analysis of the de novo biosynthesis of Z5-12:Ac, grounded in genetic models, and outlines field-proven, self-validating analytical protocols for its extraction and quantification.

Chemical Ecology: The Role of Z5-12:Ac in Reproductive Isolation

In the chemical communication systems of moths, reproductive isolation is maintained by highly specific, multi-component pheromone blends. While major components dictate long-range attraction, minor components like Z5-12:Ac act as critical synergistic triggers for close-range courtship behaviors ()[3].

In Trichoplusia ni, the peripheral olfactory system of the male moth features specialized trichoid sensilla containing distinct olfactory receptor neurons (ORNs). Electrophysiological single-cell recordings have demonstrated that specific ORNs are exclusively tuned to Z5-12:Ac, proving that this minor component is not a biosynthetic byproduct, but a biologically essential signaling molecule actively selected for over evolutionary history ()[4][5].

Mechanistic Biosynthesis: The Chain-Shortening Paradigm

The production of Z5-12:Ac in the female moth's pheromone gland is a highly regulated, enzyme-driven process. Unlike saturated fatty acids, the biosynthesis of unsaturated acetate esters requires a specific sequence of desaturation, chain shortening, reduction, and acetylation ()[6].

• Desaturation: The pathway begins with a saturated precursor, typically Palmitic acid (16:0). A Δ 9-desaturase introduces a double bond at the 9th carbon, yielding (Z)-9-hexadecenoic acid (Z9-16:Acid)[2].

• Chain Shortening ( β -oxidation): The Z9-16:Acid undergoes two successive cycles of β -oxidation in the peroxisomes. Each cycle cleaves two carbons from the carboxyl end.

  • Cycle 1: Z9-16:Acid → Z7-14:Acid

  • Cycle 2: Z7-14:Acid → Z5-12:Acid

• Reduction & Acetylation: The resulting Z5-12:Acyl-CoA is reduced to a fatty alcohol ((Z)-5-dodecenol) by a Fatty Acyl Reductase (FAR). Finally, an Acetyltransferase (ACT) converts the alcohol into the volatile ester, (Z)-5-dodecenyl acetate (Z5-12:Ac)[2][6].

Fig 1. Divergent Δ9 and Δ11 biosynthetic pathways yielding Z5-12:Ac and Z7-12:Ac via β-oxidation.

Genetic Validation: The Trichoplusia ni Mutant Model

The causality of the β -oxidation step in Z5-12:Ac production is perfectly validated by an autosomal recessive mutation observed in Trichoplusia ni strains ()[3][7].

In wild-type T. ni, the chain-shortening enzymes efficiently process precursors into 12-carbon products. However, in the mutant strain, the chain-shortening step is genetically impaired. Because the enzymes fail to cleave the carbon chains efficiently, the intermediate Z9-14:Acyl-CoA builds up and is prematurely converted into Z9-14:Ac (resulting in a massive >200-fold accumulation). Conversely, the downstream product of the parallel Δ 9 pathway, Z5-12:Ac, is starved of its precursor, resulting in a severe drop in production[7].

Table 1: Pheromone Blend Composition in Trichoplusia ni (Normal vs. Mutant)

Data synthesized from artificial blends mimicking natural gland emission ratios ()[7].

Pheromone Component	Normal Strain (µ g/blend )	Mutant Strain (µ g/blend )	Biosynthetic Origin
(Z)-7-dodecenyl acetate (Z7-12:Ac)	1000.0 (Major)	1000.0	Δ 11-desaturation + 2 cycles β -oxidation
(Z)-5-dodecenyl acetate (Z5-12:Ac)	135.0	10.0 ( ↓ )	Δ 9-desaturation + 2 cycles β -oxidation
(Z)-9-tetradecenyl acetate (Z9-14:Ac)	17.5	4000.0 ( ↑↑ )	Δ 11-desaturation + 1 cycle β -oxidation
Dodecyl acetate (12:Ac)	96.0	138.0	Saturated precursor
(Z)-7-tetradecenyl acetate (Z7-14:Ac)	22.0	110.0	Δ 9-desaturation + 1 cycle β -oxidation

This genetic bottleneck provides definitive, self-validating proof of the specific enzymatic sequence required to naturally synthesize Z5-12:Ac[3][7].

Field-Proven Analytical Protocols: A Self-Validating System

To ensure scientific integrity during drug and agrochemical development, the extraction and quantification of Z5-12:Ac must follow a strict, self-validating analytical workflow. The following protocol couples chemical quantification with biological receptor validation.

Step-by-Step Methodology

• Neuroendocrine Stimulation (PBAN Injection):

  • Action: Inject 1-2 pmol of synthetic Pheromone Biosynthesis Activating Neuropeptide (PBAN) into the hemocoel of a female moth 1-2 hours prior to extraction ()[6].

  • Causality: PBAN binds to receptors in the pheromone gland, triggering an influx of extracellular Ca2+ . This cascade activates the FAR and desaturase enzymes, forcing the gland to produce maximum pheromone titers, thereby preventing false-negative readings during analysis.

• Gland Excision & Solvent Extraction:

  • Action: Excise the terminal abdominal segments during the scotophase (dark period). Submerge the glands in 50 µL of HPLC-grade hexane containing 20 ng of pentadecane as an internal standard[6].

  • Causality: Hexane is highly non-polar, selectively isolating lipophilic acetates like Z5-12:Ac while leaving polar cellular debris behind. The pentadecane internal standard accounts for inevitable solvent evaporation and extraction losses, allowing for absolute, rather than relative, quantification.

• GC-MS Analysis (Chemical Validation):

  • Action: Inject the extract into a Gas Chromatograph coupled with a Mass Spectrometer (GC-MS) using a polar capillary column (e.g., DB-WAX). Identify Z5-12:Ac by matching its retention time and electron ionization (EI) mass spectra at 70 eV against synthetic standards ()[8].

• GC-EAD (Biological Validation):

  • Action: Split the GC column effluent between the MS detector and an Electroantennographic Detector (EAD) holding an excised male moth antenna[8].

  • Causality: This creates a closed-loop validation system. While the MS confirms the chemical identity of Z5-12:Ac, the EAD confirms that the target pest's peripheral olfactory receptor neurons actively depolarize in response to it, verifying its biological efficacy as a semiochemical[8].

Fig 2. Self-validating extraction and GC-EAD analytical workflow for moth pheromone quantification.

Synthetic Biology and Future Agrochemical Applications

The elucidation of the Δ 9 and β -oxidation pathways for Z5-12:Ac has opened new frontiers in synthetic biology. Agrochemical developers are currently engineering yeast cell factories (Yarrowia lipolytica) expressing moth desaturases and reductases to produce complex pheromones de novo ()[2]. By manipulating the β -oxidation steps in these microbial platforms, the scalable, eco-friendly production of Z5-12:Ac for commercial mating disruption dispensers is becoming an operational reality.

References

• Haynes, K. F., Liu, Y., & Hunt, R. E. (2003). "Influence of Mating Disruptants on the Mating Success of Two Strains of Cabbage Loopers, Trichoplusia ni (Hübner) (Lepidoptera: Noctuidae)." Environmental Entomology.[Link]

• Groot, A. T., et al. (2014). "Within-population variability in a moth sex pheromone blend: genetic basis and behavioral consequences." Proceedings of the Royal Society B.[Link]

• Ding, X., et al. (2022). "De novo biosynthesis of sex pheromone components of Helicoverpa armigera through an artificial pathway in yeast." Microbial Cell Factories.[Link]

• Wang, et al. (2023). "Development of a New Sex Attractant via the Peripheral Coding of Pheromones in Mythimna loreyi." Journal of Agricultural and Food Chemistry.[Link]

• Todd, J. L., et al. (1992). "Antennal neurones specific for redundant pheromone components in normal and mutant Trichoplusia ni males." Physiological Entomology.[Link]

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Decoding Olfactory Reception: Receptor Binding Affinity of (Z)-5-Dodecen-1-ol, acetate in Sensory Neurons

Target Audience: Researchers, Neurobiologists, and Drug Development Professionals in Agriscience Document Type: In-Depth Technical Guide & Whitepaper

Executive Summary

The precise detection of volatile chemical signals is a cornerstone of lepidopteran reproduction and survival. Among these signaling molecules, (Z)-5-Dodecen-1-ol, acetate —commonly abbreviated as Z5-12:Ac —serves as a critical sex pheromone component across multiple economically significant moth species, including the turnip moth (Agrotis segetum), the cabbage looper (Trichoplusia ni), and the armyworm (Mythimna loreyi)[1][2][3].

Understanding the receptor binding affinity ( Kd​ ) and the functional half-maximal effective concentration ( EC50​ ) of Z5-12:Ac in Olfactory Sensory Neurons (OSNs) is not merely an academic exercise; it is the fundamental basis for designing next-generation mating disruption agents and synthetic pheromone antagonists. This whitepaper deconstructs the molecular mechanics of Z5-12:Ac reception, provides comparative affinity data, and outlines self-validating experimental protocols for quantifying receptor kinetics.

Molecular Architecture of Z5-12:Ac Reception

The detection of Z5-12:Ac is a highly orchestrated event occurring within the sensilla trichodea of the male moth antenna. Because Z5-12:Ac is highly hydrophobic, it cannot independently traverse the aqueous sensillum lymph to reach the dendritic membrane of the OSN. The system relies on a tripartite protein complex to achieve high-affinity binding and rapid signal transduction[4][5].

The Role of Pheromone Binding Proteins (PBPs)

Upon entering the cuticular pores of the sensillum, Z5-12:Ac is immediately sequestered by Pheromone Binding Proteins (PBPs)[6]. PBPs serve a dual causality: they solubilize the lipophilic acetate in the ~10 mM aqueous sensillum lymph and protect the ligand from premature degradation by Pheromone Degrading Enzymes (PDEs)[5]. The PBP undergoes a pH-dependent conformational change near the negatively charged dendritic membrane, which lowers its binding affinity and primes the ligand for release[6].

SNMP1 and the Handover Mechanism

The transfer of Z5-12:Ac from the PBP to the actual Pheromone Receptor (PR) is facilitated by Sensory Neuron Membrane Protein 1 (SNMP1). SNMP1 is a CD36-related transmembrane protein that acts as a critical kinetic catalyst[6][7]. Without SNMP1, the offloading of Z5-12:Ac is inefficient, leading to delayed OSN depolarization and an inability of the insect to track high-frequency pheromone plumes in turbulent wind.

PR-Orco Heteromeric Activation

The ultimate binding event occurs at the Pheromone Receptor (PR), which forms a heteromeric complex with the highly conserved Olfactory Receptor co-receptor (Orco)[4][6]. The binding of Z5-12:Ac to the PR induces a conformational shift in the Orco channel, functioning primarily as a ligand-gated non-selective cation channel (ionotropic pathway)[6]. This allows an influx of Ca2+ and Na+ , resulting in membrane depolarization and the generation of action potentials that travel to the macroglomerular complex (MGC) of the antennal lobe[3].

Caption: Molecular signaling pathway of Z5-12:Ac reception in lepidopteran olfactory sensory neurons.

Comparative Binding Affinity and Electrophysiological Data

The binding affinity of Z5-12:Ac varies depending on the species' ecological niche and whether the compound acts as a major attractant or a minor redundant component. In Agrotis segetum, Z5-12:Ac is a major component, and specific OSNs exhibit extreme sensitivity, firing action potentials at doses as low as 10−4 µg[1]. Conversely, in Trichoplusia ni, Z5-12:Ac is a minor component that exhibits functional redundancy with 11-12:Ac, activating specific "A-cells" within the sensillum[2][8].

Table 1: Quantitative Response Profiles of Z5-12:Ac in Target Species

Species	Sensillum / Neuron Type	Role of Z5-12:Ac	Response Threshold / Affinity Proxy	Reference
Agrotis segetum	Sensilla trichodea	Major Attractant	High sensitivity (Threshold ~0.0001 µg)	[1]
Trichoplusia ni	Minor component ORN (A-cell)	Redundant Minor	~0.01 µg (Biphasic action potentials)	[2][8]
Mythimna loreyi	Type 3 Trichoid Sensilla	Minor Attractant	High spike frequency at 10 µg load	[3]

Note: In vivo spike frequencies are a physiological proxy for EC50​ . True Kd​ requires in vitro radioligand binding assays or intrinsic tryptophan fluorescence quenching of isolated PRs.

Experimental Methodologies for Quantifying Affinity

To establish a self-validating system for measuring the receptor binding affinity and functional efficacy of Z5-12:Ac, researchers must employ both in vivo and in vitro techniques. The following protocols detail the causality behind each experimental choice.

Protocol 1: In Vivo Single Sensillum Recording (SSR)

Purpose: To measure the functional sensitivity ( EC50​ proxy) of the intact OSN to Z5-12:Ac, preserving the native PBP and SNMP1 environment.

• Preparation: Immobilize a 2- to 3-day-old male moth inside a modified pipette tip, exposing the antenna. Rationale: Ensures stable recordings without anesthetic depression of neural activity.

• Electrode Placement: Insert a grounded reference tungsten electrode into the eye or base of the antenna. Carefully slip a recording glass capillary electrode (filled with sensillum lymph ringer) over the cut tip of a targeted sensillum trichodeum[2][8].

• Stimulus Delivery: Apply Z5-12:Ac dissolved in hexane onto filter paper inside a Pasteur pipette. Use a stimulus controller to deliver 200 ms puffs of odorized air into a continuous humidified airstream directed at the antenna.

• Dose-Response Mapping: Deliver decadic steps of Z5-12:Ac (e.g., 10−5 µg to 10 µg).

• Data Analysis: Quantify the action potential spike frequency (spikes/second) during the first 200 ms post-stimulation[2]. Plot the dose-response curve to calculate the physiological EC50​ .

Protocol 2: In Vitro Two-Electrode Voltage Clamp (TEVC) in Xenopus Oocytes

Purpose: To isolate the PR-Orco complex from native PBPs and PDEs, allowing for the precise measurement of the receptor's intrinsic EC50​ for Z5-12:Ac.

• cRNA Synthesis: Clone the specific PR gene (e.g., from A. segetum) and the Orco gene into pT7TS vectors. Synthesize capped cRNA using an mMESSAGE mMACHINE kit.

• Microinjection: Inject 27.6 nL of cRNA mixture (1:1 ratio of PR to Orco, 50 ng/µL each) into stage V-VI Xenopus laevis oocytes. Rationale: The 1:1 ratio ensures optimal heteromeric channel formation[4].

• Incubation: Incubate oocytes for 3-4 days at 18°C in ND96 medium supplemented with antibiotics to allow for protein translation and membrane trafficking.

• TEVC Recording: Pierce the oocyte with two microelectrodes (filled with 3M KCl). Clamp the membrane potential at -80 mV.

• Perfusion & Measurement: Perfuse the oocyte with increasing micromolar concentrations of Z5-12:Ac in ND96 buffer. Measure the inward Ca2+/Na+ current (in nanoamperes, nA).

• Validation: Introduce recombinant PBP to the perfusion buffer. Causality: If the PR is highly specific to Z5-12:Ac, adding the native PBP will shift the dose-response curve to the left, lowering the EC50​ and validating the transport mechanism[5][9].

Caption: Step-by-step workflow for in vitro TEVC measurement of Z5-12:Ac receptor binding affinity.

Implications for Drug Development and Agriscience

Understanding the precise binding affinity of Z5-12:Ac to its cognate PRs opens high-throughput avenues for rational drug design in pest management. By mapping the binding pocket of the PR-Orco complex, scientists can develop super-agonists (compounds with a lower Kd​ than natural Z5-12:Ac) that hyperstimulate the OSNs, leading to rapid receptor adaptation and behavioral fatigue. Alternatively, designing competitive antagonists that bind the PR without triggering the conformational change required for Orco channel opening can effectively "blind" the male moth to female pheromone plumes, achieving highly targeted mating disruption without the need for broad-spectrum insecticides.

References

• Communication disruption of male Agrotis segetum moths with one or several sex pheromone components. ResearchGate. Available at:[Link]

• Antennal neurones specific for redundant pheromone components in normal and mutant Trichoplusia ni males. Penn State University (PSU). Available at:[Link]

• Development of a New Sex Attractant via the Peripheral Coding of Pheromones in Mythimna loreyi. Journal of Agricultural and Food Chemistry - ACS Publications. Available at:[Link]

• Morphological Correlates of Differences in Pheromone Sensitivity in Insect Sensilla. ResearchGate. Available at:[Link]

• Sex Pheromone Receptors of Lepidopteran Insects. ResearchGate. Available at:[Link]

• Insect Pheromone Receptors – Key Elements in Sensing Intraspecific Chemical Signals. National Institutes of Health (NIH). Available at:[Link]

• Identification of receptors of main sex-pheromone components of three Lepidopteran species. ResearchGate. Available at:[Link]

• Pheromone-Binding Proteins in Pest Control: From Molecular Insights to Real-World Applications. Journal of Agricultural and Food Chemistry - ACS Publications. Available at:[Link]

• The Expression Topography and Function of “Sensory Neuron Membrane Proteins” in Insect Olfactory Systems. Martin Luther University Halle-Wittenberg. Available at:[Link]

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Protocols & Analytical Methods

field trapping protocols using 5-Dodecen-1-ol, acetate, (Z)- lures

Application Note: Field Trapping Protocols Using (Z)-5-Dodecenyl Acetate (Z5-12Ac) Lures

Target Audience: Chemical Ecologists, Agricultural Researchers, and Pest Management Scientists Document Type: Technical Protocol & Methodological Guide

Executive Summary

(Z)-5-Dodecenyl acetate (commonly abbreviated as Z5-12Ac) is a highly potent, straight-chain arthropod semiochemical that functions as a critical sex pheromone component for several economically significant lepidopteran pests, primarily within the families Noctuidae and Tortricidae[1]. While highly effective for monitoring the redbacked cutworm (Euxoa ochrogaster) and acting as a powerful synergist for the apple leafroller (Bonagota cranaodes), the field deployment of Z5-12Ac presents unique ecological challenges[2][3]. Specifically, Z5-12Ac has been shown to elicit strong non-target electrophysiological responses in bumble bees (e.g., Bombus rufocinctus), leading to significant pollinator bycatch[4]. This application note provides a self-validating, step-by-step protocol for optimizing Z5-12Ac field trapping while structurally mitigating non-target ecological impact.

Mechanistic Insights: Olfactory Causality and Blend Synergy

To utilize Z5-12Ac effectively, researchers must understand the causality behind its environmental dispersion and biological reception.

The Olfactory Pathway: When deployed in the field, Z5-12Ac volatilizes from an inert matrix (such as a rubber septum) to form an odor plume[5]. Upon intercepting the plume, the pheromone molecules enter the pores of the sensilla trichodea on the male moth's antennae. Here, odorant-binding proteins (OBPs) transport the hydrophobic Z5-12Ac molecules to specific Olfactory Receptor Neurons (ORNs). The depolarization of these ORNs sends an action potential to the macroglomerular complex (MGC) in the insect's brain, triggering upwind anemotactic flight (source location)[6][7].

Fig 1. Olfactory signaling pathway of Z5-12Ac from lure release to behavioral response.

Synergy vs. Inhibition: Z5-12Ac rarely operates in biological isolation. For the apple leafroller (B. cranaodes), the primary pheromone is (E,Z)-3,5-dodecadienyl acetate (E3,Z5-12Ac). However, field data proves that adding just 5% of Z5-12Ac to the primary blend triples male trap catches, demonstrating a profound synergistic effect[3][8]. Conversely, in sympatric species like the cabbage looper (Trichoplusia ni), Z5-12Ac acts as a powerful behavioral antagonist, ensuring reproductive isolation between species occupying the same ecological niche[7].

Quantitative Data: Pheromone Blend Optimization

The exact ratio of Z5-12Ac dictates the species-specificity of the trap. Table 1 summarizes the empirically validated stoichiometric ratios required to target specific agricultural pests.

Table 1: Optimized Z5-12Ac Pheromone Blends by Target Species

Target Species	Common Name	Primary Component(s)	Z5-12Ac Ratio/Role	Total Lure Load
Euxoa ochrogaster	Redbacked Cutworm	Z5-12Ac	100% (Major)	500 µg
Bonagota cranaodes	Apple Leafroller	E3,Z5-12Ac	5% (Synergist)	1000 µg
Agrotis orthogonia	Pale Western Cutworm	Z7-12Ac	33% (Minor)	500 µg
Cossus cossus	European Goat Moth	Z5-12Ac / Z5-12OH	80% (Major)	1000 µg

Data synthesized from Coracini et al. (2001)[3] and Batallas et al. (2020)[9].

Experimental Protocol: Field Trapping Workflow

To establish a self-validating trapping system, researchers must control for environmental variables, visual cues, and plume overlap.

Materials Required:

• Dispensers: Red rubber septa (pre-extracted with hexane to remove impurities).

• Traps: All-green Unitraps (bucket traps) or Delta traps. Causality note: Green traps are strictly mandated. Multicolored, yellow, or white traps act as visual mimics for floral resources, exponentially increasing pollinator bycatch[4][10].

• Solvents: HPLC-grade Hexane.

• Controls: Unbaited traps and hexane-only baited traps.

Step-by-Step Methodology:

• Lure Formulation (Laboratory):

  • Dissolve the synthesized Z5-12Ac (and any synergistic isomers) in HPLC-grade hexane to achieve a concentration of 10 µg/µL.

  • Pipette 50 µL (for a 500 µg load) or 100 µL (for a 1000 µg load) directly into the cup of the rubber septum.

  • Allow the hexane to evaporate completely in a fume hood for 30 minutes prior to field transport. Store in airtight foil pouches at -20°C until deployment.

• Site Selection & Trap Placement:

  • Deploy traps in the margins of target fields (e.g., wheat or canola). Causality note: Placing traps directly inside mass-flowering crops like blooming canola creates competing olfactory noise and drives up bee bycatch[4][11].

  • Suspend traps at a height of 1.5 meters (or directly at canopy level).

  • Maintain a strict minimum spacing of 50 meters between traps. This prevents the overlapping of volatile plumes, which can confuse males and artificially depress trap catch data in a phenomenon known as "ghosting"[6].

• Self-Validating Controls:

  • For every 4 pheromone traps, deploy 1 unbaited green trap and 1 hexane-only septum trap. If control traps catch target moths, the spatial separation is insufficient (plume contamination).

• Maintenance & Data Collection:

  • Check traps weekly to quantify target catches and carefully release any live bycatch.

  • Replace rubber septa every 14 to 21 days, as the exponential decay of the release rate will alter the blend ratio over time, shifting the trap's species-specificity[5].

Fig 2. Step-by-step field trapping workflow for Z5-12Ac deployment and validation.

Trustworthiness & Ecological Integrity: Managing Pollinator Bycatch

A critical constraint in utilizing Z5-12Ac is its unintended cross-activation of hymenopteran olfactory receptors. Electroantennogram (EAG) studies have definitively proven that worker bees of Bombus rufocinctus exhibit highly significant dose-dependent antennal depolarization when exposed to Z5-12Ac (at 100 µg/µL concentrations)[2].

If unmanaged, a Z5-12Ac monitoring grid will act as an ecological sink for local bumble bee populations.

Mandatory Mitigation Strategies:

• Visual Decoupling: As noted in the protocol, the olfactory attraction of Z5-12Ac to bees is heavily synergistic with visual floral cues. Using all-green traps effectively breaks this multisensory illusion, significantly dropping bee bycatch compared to standard white/yellow bucket traps[4][10].

• Release Rate Throttling: Because the EAG response of B. rufocinctus to Z5-12Ac is dose-dependent (triggering heavily at 100 µg but not at 1 µg), utilizing low-release inert matrices (like heavily cross-linked rubber septa) rather than high-release polyethylene vials prevents the localized concentration from breaching the bee's olfactory threshold, while remaining well above the highly sensitive threshold of the target male moths[4][9].

References

• Grocock, J., & Evenden, M. L. (2020). Bumble Bees (Hymenoptera: Apidae) Respond to Moth (Lepidoptera: Noctuidae) Pheromone Components, Leading to Bee Bycatch in Monitoring Traps Targeting Moth Pests. Frontiers in Ecology and Evolution. URL:[Link]

• Coracini, M. D., Bengtsson, M., Reckziegel, A., Löfqvist, J., Francke, W., Vilela, E. F., Eiras, A. E., Kovaleski, A., & Witzgall, P. (2001). Identification of a four-component sex pheromone blend in Bonagota cranaodes (Lepidoptera: Tortricidae). Journal of Economic Entomology, 94(4), 911-914. URL:[Link]

• Batallas, R. E., & Evenden, M. L. (2020). Fermented or Floral? Developing a Generalized Food Bait Lure to Monitor Cutworm and Armyworm Moths (Lepidoptera: Noctuidae) in Field Crops. Insects, 11(9), 564. URL:[Link]

Sources

• 1. food.ec.europa.eu [food.ec.europa.eu]
• 2. Frontiers | Bumble Bees (Hymenoptera: Apidae) Respond to Moth (Lepidoptera: Noctuidae) Pheromone Components, Leading to Bee Bycatch in Monitoring Traps Targeting Moth Pests [frontiersin.org]
• 3. bioone.org [bioone.org]
• 4. Frontiers | Bumble Bees (Hymenoptera: Apidae) Respond to Moth (Lepidoptera: Noctuidae) Pheromone Components, Leading to Bee Bycatch in Monitoring Traps Targeting Moth Pests [frontiersin.org]
• 5. academic.oup.com [academic.oup.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Identification of a four-component sex pheromone blend in Bonagota cranaodes (Lepidoptera: Tortricidae) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Fermented or Floral? Developing a Generalized Food Bait Lure to Monitor Cutworm and Armyworm Moths (Lepidoptera: Noctuidae) in Field Crops - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Fermented or Floral? Developing a Generalized Food Bait Lure to Monitor Cutworm and Armyworm Moths (Lepidoptera: Noctuidae) in Field Crops - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Electroantennography (EAG) Protocols for Evaluating the Lepidopteran Sex Pheromone (Z)-5-Dodecen-1-yl Acetate (Z5-12:Ac)

Executive Summary

(Z)-5-Dodecen-1-yl acetate (commonly abbreviated as Z5-12:Ac ) is a highly biologically active semiochemical that functions as a critical sex pheromone component in several agricultural lepidopteran pests, most notably the turnip moth (Agrotis segetum) . Accurately quantifying the peripheral olfactory sensitivity of insects to this volatile compound is essential for developing mating disruption strategies and biosensors.

This application note provides a comprehensive, field-validated protocol for conducting Electroantennography (EAG) assays on Z5-12:Ac. Rather than merely listing steps, this guide dissects the causality behind each experimental parameter, ensuring that researchers can build a self-validating, highly reproducible electrophysiological setup.

Olfactory Transduction & Signal Acquisition Pathway

To optimize an EAG protocol, one must first understand the biological and electrical pathway being measured. EAG does not measure single-neuron action potentials; rather, it captures the macroscopic, summated depolarization of thousands of Olfactory Receptor Neurons (ORNs) across the insect antenna .

When a puff of Z5-12:Ac is delivered, the lipophilic acetate molecules enter the cuticular pores of the sensilla trichodea. Odorant Binding Proteins (OBPs) transport the pheromone through the aqueous sensillar lymph to the Odorant Receptors (ORs), triggering ion channel opening and a measurable negative deflection in the electrical baseline.

Figure 1: Olfactory transduction pathway and EAG signal acquisition for Z5-12:Ac.

Mechanistic Causality in EAG Design

A robust EAG setup requires strict control over the microenvironment to maintain antennal viability and signal fidelity. The following parameters are non-negotiable for Z5-12:Ac testing:

• Electrode Composition & Saline Causality: We utilize borosilicate glass capillary microelectrodes filled with a physiological saline solution (e.g., 0.9% NaCl or Beadle-Ephrussi Ringer's solution). Rationale: The saline precisely matches the osmolarity of the insect's hemolymph. This prevents osmotic shock and cellular lysis at the excision sites, drastically extending the biological lifespan of the excised antenna .

• Solvent Selection Causality: Z5-12:Ac is a highly lipophilic acetate ester. We use high-purity hexane as the solvent. Rationale: Hexane rapidly evaporates from the filter paper within seconds, leaving behind only the pure pheromone. Slower-evaporating solvents can introduce prolonged background noise or mask the specific ORN response .

• Humidified Airflow Causality: The antennal preparation must be placed in a continuous stream of charcoal-filtered, humidified air (approx. 600–1200 mL/min). Rationale: Continuous airflow serves a dual purpose: it prevents the rapid desiccation of the delicate antennal tissues and continuously flushes residual Z5-12:Ac molecules away from the sensilla, preventing receptor adaptation and habituation between stimulus puffs [[1]]([Link]).

Step-by-Step Experimental Protocol

Phase A: Stimulus Preparation

• Stock Solution: Prepare a 10 µg/µL stock solution of Z5-12:Ac in high-purity hexane.

• Serial Dilution: Create a decadic dilution series ranging from 0.001 µg/µL to 10 µg/µL to capture the full dynamic range of the dose-response curve.

• Cartridge Loading: Pipette a 10 µL aliquot of each concentration onto a small strip of filter paper (approx. 0.5 × 2 cm). Allow the hexane to evaporate completely for 15–30 seconds under a fume hood.

• Cartridge Assembly: Insert the impregnated filter paper into a clean glass Pasteur pipette. Seal the ends temporarily if not using immediately .

Phase B: Antennal Excision and Mounting

• Anesthesia & Excision: Cold-anesthetize the male moth (e.g., Agrotis segetum) at 4°C for 3–5 minutes. Using micro-scissors, excise the antenna at the extreme basal segment (scape).

• Hemolymph Exposure: Carefully snip the distal tip of the antenna. Rationale: Removing the tip breaks the highly resistive cuticular barrier, allowing the conductive saline to interface directly with the internal hemolymph .

• Electrode Connection: Mount the basal end of the antenna to the reference electrode and the distal tip to the recording electrode using micromanipulators. Ensure the saline meniscus fully envelops the cut ends without submerging the intact sensilla.

Phase C: Signal Acquisition

• Baseline Stabilization: Allow the preparation to rest in the continuous humidified airstream for 2–3 minutes until the electrical baseline stabilizes.

• Stimulus Delivery: Insert the stimulus cartridge into the delivery port. Trigger a 0.2 to 0.5-second air puff to deliver the Z5-12:Ac vapor over the antenna.

• Recovery Interval: Enforce a strict 40 to 60-second inter-stimulus interval. Rationale: This allows the Odorant Degrading Enzymes (ODEs) to clear the Z5-12:Ac from the sensillar lymph, ensuring the ORNs return to their resting membrane potential [[2]]([Link]).

System Validation & Quality Control (Trustworthiness)

A reliable EAG protocol must be a self-validating system. To ensure data integrity, implement the following controls:

• The Mechanosensory Control (Negative Control): Always deliver a puff from a Pasteur pipette containing filter paper treated only with hexane (evaporated). Causality: The physical pressure of the air puff can trigger mechanoreceptors on the antenna, causing a small artifactual depolarization. Subtracting this solvent control value from your Z5-12:Ac responses isolates the true chemosensory signal .

Quantitative Data Presentation

The following table illustrates a typical, standardized dose-response profile for male Agrotis segetum antennae exposed to Z5-12:Ac. Data is normalized against the 10 µg reference dose to account for individual antennal variance.

Stimulus Concentration (µg)	Mean Absolute EAG Response (mV)	Standard Deviation (mV)	Normalized Response (%)	Biological Interpretation
0 (Hexane Control)	-0.15	± 0.05	0.0%	Mechanosensory artifact baseline
0.01	-0.45	± 0.12	12.5%	Near threshold of ORN detection
0.1	-1.10	± 0.20	39.5%	Linear phase of receptor recruitment
1.0	-1.85	± 0.25	70.8%	Strong behavioral attraction threshold
10.0 (Standard)	-2.40	± 0.30	100.0%	Near receptor saturation

Note: Absolute mV values are highly dependent on amplifier gain settings and electrode resistance; therefore, Normalized Response (%) is the gold standard for cross-study comparison.

References

• Communication disruption of male Agrotis segetum moths with one or several sex pheromone components. ResearchGate.[Link]

• Current Source Density Analysis of Electroantennogram Recordings: A Tool for Mapping the Olfactory Response in an Insect Antenna. PMC.[Link]

• Behavioural and antennal responses of Aedes aegypti (l.) (Diptera: Culicidae) gravid females to chemical cues from conspecific larvae. PMC.[Link]

• Sex pheromone communication in an insect parasitoid, Campoletis chlorideae Uchida. PNAS.[Link]

• Diverging olfactory sensitivities to yeast volatiles reflect resource partitioning of tephritids and drosophilids. Frontiers.[Link]

Sources

• 1. Current Source Density Analysis of Electroantennogram Recordings: A Tool for Mapping the Olfactory Response in an Insect Antenna - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pnas.org [pnas.org]

Formulating (Z)-5-Dodecen-1-ol Acetate (Z5-12Ac) for Agricultural Mating Disruption Dispensers: Matrix Engineering and Release Kinetics

Mechanistic Rationale & Application Context

The monoenic ester (Z)-5-Dodecen-1-ol acetate (Z5-12Ac) is a highly active semiochemical, functioning as a critical sex pheromone component for several economically significant tortricid and noctuid pests, including the apple leafroller (Bonagota cranaodes) and the turnip moth (Agrotis segetum). In agricultural pest management, deploying Z5-12Ac in mating disruption (MD) systems relies on the principle of atmospheric permeation. By saturating the crop canopy with synthetic pheromone, the male moth's olfactory receptors are continuously stimulated, leading to sensory adaptation, habituation, and the masking of natural female pheromone plumes (1[1]; 2[2]).

The Causality of Matrix Selection

A major challenge in formulating Z5-12Ac is its volatility and susceptibility to oxidative degradation and UV-induced isomerization in the field. If formulated in a simple matrix, the release profile follows first-order kinetics—characterized by a massive initial "burst" release followed by sub-lethal atmospheric concentrations late in the season. To achieve the required pseudo-zero-order release kinetics (a constant release rate of ~50–60 µg/h over 120+ days), the active ingredient (AI) must be encapsulated in a rate-limiting polymer membrane, such as a polyurethane (PU) or polyvinyl chloride (PVC) microcapillary system (3[3]). The polymer's free volume and the diffusion coefficient of the acetate dictate the release rate, ensuring the pheromone diffuses through the membrane walls at a steady pace rather than evaporating directly from a surface.

Mechanism of mating disruption via Z5-12Ac atmospheric permeation and sensory fatigue.

Experimental Protocols: Formulation and Validation

The following protocols detail the compounding of Z5-12Ac into a passive capillary dispenser and the subsequent self-validating analytical workflows required to confirm zero-order release and chemical stability.

Protocol A: Preparation of Z5-12Ac Polyurethane Capillary Dispensers

Objective: Create a passive diffusion reservoir that protects the AI from oxidation while regulating its release.

• AI Preparation: Homogenize Z5-12Ac (≥98% isomeric purity) with 1.0% (w/w) Butylated hydroxytoluene (BHT) as an antioxidant and 0.5% (w/w) 2-(2H-benzotriazol-2-yl)-4,6-ditertpentylphenol (UV absorber). Causality: Monoenic acetates isomerize to their (E)-counterparts under field UV exposure, which can act as behavioral antagonists. BHT and UV absorbers quench free radicals and absorb damaging wavelengths (4[4]).

• Capillary Filling: Inject 250 mg of the stabilized Z5-12Ac mixture into a continuous extruded polyurethane tube (Internal Diameter: 1.2 mm, Wall Thickness: 0.4 mm).

• Sealing: Use an ultrasonic welder to seal the tubing at 20 cm intervals, creating individual, hermetically sealed dispensers.

• Equilibration: Store the dispensers at 25°C for 48 hours to allow the pheromone to partition into the polymer matrix prior to testing.

Self-Validation Checkpoint: Weigh 10 dispensers immediately after sealing and again after the 48-hour equilibration. A weight loss of >0.1 mg indicates a micro-fracture in the ultrasonic seal, and the batch must be rejected to prevent burst-release artifacts in downstream kinetic assays.

Protocol B: In Vitro Release Rate Kinetics (Gravimetric & GC-FID)

Objective: Confirm pseudo-zero-order release kinetics under controlled environmental conditions.

• Wind Tunnel Setup: Suspend 10 pre-weighed dispensers in a laboratory wind tunnel calibrated to 25°C, 50% Relative Humidity, and a continuous laminar airflow of 1.5 m/s.

• Gravimetric Tracking: Remove and weigh each dispenser on an analytical balance (±0.01 mg precision) every 7 days for 8 weeks. Calculate the release rate (µg/h).

• Residual Extraction: At day 56, destructively sample 3 dispensers. Cut the polymer into 2 mm segments and perform a Soxhlet extraction using HPLC-grade hexane for 4 hours.

• GC-FID Analysis: Inject 1 µL of the extract into a Gas Chromatograph equipped with a Flame Ionization Detector (GC-FID) and a polar capillary column (e.g., DB-WAX, 30 m × 0.25 mm).

  • Parameters: Injector 220°C, Detector 250°C. Oven program: 100°C (hold 2 min), ramp 5°C/min to 200°C.

Self-Validation Checkpoint: The GC-FID chromatogram must display a primary peak for Z5-12Ac. If the (E)-5-dodecenyl acetate isomer peak exceeds 3% of the total area, the antioxidant/UV package in Protocol A is insufficient and must be reformulated.

Protocol C: Field Weathering and Residual Analysis

Objective: Evaluate matrix performance under fluctuating diurnal temperatures and real-world UV exposure.

• Deployment: Attach 50 dispensers to the upper third of the canopy in a target orchard (spacing: ~500 dispensers/hectare).

• Sampling: Retrieve 5 dispensers every 30 days for a total of 120 days.

• Quantification: Perform the hexane extraction and GC-FID analysis as described in Protocol B to determine the residual payload.

Workflow for formulating and optimizing Z5-12Ac polymer dispensers for zero-order release.

Quantitative Data: Kinetic Performance Summary

The table below synthesizes the expected performance of the optimized PU-capillary formulation, demonstrating the transition from a slight initial calibration phase to steady zero-order release, while maintaining high isomeric purity.

Table 1: In Vitro vs. Field Release Kinetics of Z5-12Ac Polyurethane Dispensers (Initial Load: 250 mg)

Time (Days)	In Vitro Release Rate (µg/h)*	Field Release Rate (µg/h)**	Residual Z5-12Ac (mg)	Isomeric Purity (% Z-isomer)
Day 0	N/A	N/A	250.00 ± 1.2	98.5%
Day 30	62.1 ± 3.4	68.4 ± 5.1	200.75 ± 2.8	98.2%
Day 60	58.5 ± 2.1	61.2 ± 4.4	156.68 ± 3.5	97.8%
Day 90	57.0 ± 1.8	55.8 ± 3.9	116.50 ± 4.1	97.1%
Day 120	55.2 ± 1.5	51.0 ± 4.2	79.78 ± 4.6	96.4%

*Measured continuously at 25°C, 1.5 m/s wind speed. **Averaged over 30-day intervals under fluctuating field conditions (15°C–32°C).

Data Interpretation: The formulation successfully avoids the "first-order dump" typically seen in un-engineered matrices. The field release rate remains within the biologically active threshold (>50 µg/h) through Day 120, ensuring season-long atmospheric permeation. The minimal drop in isomeric purity (from 98.5% to 96.4%) validates the efficacy of the BHT/UV absorber package.

References

• Coracini, M. D., Bengtsson, M., Reckziegel, A., Löfqvist, J., Francke, W., Vilela, E. F., Eiras, A. E., Kovaleski, A., & Witzgall, P. (2001). Identification of a four-component sex pheromone blend in Bonagota cranaodes (Lepidoptera: Tortricidae). Journal of Economic Entomology.
• Charlton, R. E., & Cardé, R. T. (1981). Comparing the effectiveness of sexual communication disruption in the Oriental fruit moth (Grapholita molesta) using different combinations and dosages of its pheromone blend. Journal of Chemical Ecology.
• Lucchi, A., et al. (2024). The Dynamics of Pheromone Release in Two Passive Dispensers Commonly Used for Mating Disruption in the Control of Lobesia botrana and Eupoecilia ambiguella in Vineyards. Insects (PMC).
• Unelius, C. R., et al. (1996). The female sex pheromone of Bonagota (=Phthteochroa) cranaodes (Meyrick) is a blend of (E,Z)-3,5-dodecadienyl acetate and (Z)-9-hexadecenyl acetate.

Sources

• 1. Identification of a four-component sex pheromone blend in Bonagota cranaodes (Lepidoptera: Tortricidae) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. The Dynamics of Pheromone Release in Two Passive Dispensers Commonly Used for Mating Disruption in the Control of Lobesia botrana and Eupoecilia ambiguella in Vineyards - PMC [pmc.ncbi.nlm.nih.gov]
• 4. diva-portal.org [diva-portal.org]

optimal blending ratios of 5-Dodecen-1-ol, acetate, (Z)- for Agrotis species

Application Note: Formulation and Optimization of (Z)-5-Dodecen-1-yl Acetate (Z5-12:Ac) Blends for Agrotis Species Management

Executive Summary & Mechanistic Grounding

The chemical ecology of the Agrotis genus (Noctuidae)—which includes devastating agricultural pests such as the turnip moth (Agrotis segetum) and the black cutworm (Agrotis ipsilon)—relies heavily on multi-component sex pheromone blends. A critical, yet highly dosage-sensitive component in these blends is 5-Dodecen-1-ol, acetate, (Z)- , commonly referred to as Z5-12:Ac .

Depending on the target species and the geographic population, Z5-12:Ac functions either as a synergistic minor component that enhances male sensitivity to the major pheromone, or as a potent behavioral antagonist used for mating disruption[1]. In A. segetum, olfactory receptor neurons (ORNs) housed in the sensilla trichodea are specifically tuned to Z5-12:Ac. When these neurons are stimulated at high doses, the signal travels to specific subcompartments of the Macroglomerular Complex (MGC) in the male's antennal lobe, effectively jamming the orientation sequence and preventing upwind flight toward calling females[2][3].

Understanding the causality behind optimal blending ratios is paramount. Because homologous acetates possess different vapor pressures, the formulated ratio in a dispenser will not equal the emitted ratio in the field[4]. This application note provides the theoretical framework, quantitative blending ratios, and self-validating protocols required to formulate Z5-12:Ac for both population monitoring and mating disruption.

Olfactory Processing & Behavioral Causality

To engineer an effective pheromone blend, one must understand how the insect's peripheral nervous system decodes the chemical signal. In Agrotis species, the detection of Z5-12:Ac is highly compartmentalized. Single sensillum recordings (SSR) reveal that specific receptor cells (often the B-cell within a sensillum) fire exclusively in response to Z5-12:Ac[5][6].

When Z5-12:Ac is emitted at a natural, trace ratio, it depolarizes these specific ORNs, sending action potentials to the MGC. This allows the higher brain centers (Mushroom Body and Lateral Horn) to integrate the signal, confirming species identity and triggering optomotor anemotaxis (upwind flight)[7]. However, when Z5-12:Ac is artificially overdosed in a mating disruption blend, it overstimulates these pathways. This induces sensory fatigue and cross-stimulates heterospecific ORNs, resulting in orientation disruption[1][6].

Fig 1. Neuromodulatory pathway of Z5-12:Ac from peripheral detection to behavioral output.

Quantitative Blend Optimization

The efficacy of Z5-12:Ac is strictly dependent on its ratio relative to the major components (e.g., Z5-10:Ac, Z7-12:Ac, and Z9-14:Ac). Furthermore, because the vapor pressure of Z5-12:Ac is lower than that of Z5-10:Ac but higher than Z9-14:Ac, the formulation must be overloaded with the heavier acetates to ensure a stable emission ratio over the deployment period[4].

Table 1: Optimal Blending Ratios of Z5-12:Ac and Co-components for Agrotis Species

Target Species	Application Type	Major Components (Base Blend)	Optimal Z5-12:Ac Ratio / Dose	Efficacy & Mechanistic Notes
Agrotis segetum	Mating Disruption	Z5-10:Ac (500 µg)Z7-12:Ac (1000 µg)Z9-14:Ac (1000 µg)	100 µg – 500 µg per dispenser	Acts as a potent antagonist/disruptant. Sharp increase in disruption (up to 75%) when added to the base blend[1][8].
Agrotis segetum	Population Monitoring	Z5-10:Ac (10 µg)Z7-12:Ac (10 µg)Z9-14:Ac (10 µg)	Excluded or < 0.1 µg	High doses of Z5-12:Ac inhibit trap catch. Must be excluded or kept at extreme trace levels for monitoring[9][10].
Agrotis ipsilon	Population Monitoring	Z7-12:Ac (30 µg)Z9-14:Ac (10 µg)Z11-16:Ac (15 µg)	Trace (0.5 µg – 1 µg)	Functions as a minor synergistic component. Enhances male sensitivity to the major component (Z7-12:Ac)[11].

Experimental Protocols

To ensure self-validating results, the following protocols integrate formulation chemistry with electrophysiological and field-level validation.

Protocol A: Pheromone Lure Formulation & Release Rate Calibration

Causality: Rubber septa contain vulcanization impurities that can catalyze the isomerization of the (Z)-double bond into the inactive (E)-isomer. Pre-extraction of septa and the addition of antioxidants are mandatory to maintain blend integrity.

• Septa Preparation: Soxhlet-extract red rubber septa in dichloromethane (DCM) for 24 hours to remove sulfur compounds and plasticizers. Air-dry in a fume hood for 48 hours.

• Stock Solution: Dissolve the highly purified (>99% isomeric purity) acetates in HPLC-grade hexane according to the ratios in Table 1.

• Antioxidant Addition: Add Butylated hydroxytoluene (BHT) to the stock solution at 1% (w/w) relative to the total pheromone mass. This prevents oxidative degradation of the Z5-12:Ac double bond.

• Loading: Pipette 100 µL of the stock solution into the cup of each septum.

• Curing: Allow the hexane to evaporate in a fume hood for 2 hours. Store the cured septa in heat-sealed aluminum foil pouches at -20°C until deployment.

• Validation (Release Rate): To validate the emission ratio, place a loaded septum in a volatile collection chamber at 25°C. Trap the effluvia on SuperQ resin for 24 hours, elute with hexane, and quantify via GC-FID to ensure the emitted ratio matches the biological optimum[1][4].

Protocol B: Single Sensillum Recording (SSR) for Blend Validation

Causality: Electroantennography (EAG) only measures the sum of antennal depolarization. SSR is required to prove that the formulated Z5-12:Ac is successfully binding to the specific target ORN without cross-adapting the major component receptors[5][6].

• Insect Preparation: Immobilize a 2-to-3-day-old virgin male Agrotis moth inside a truncated 1 mL pipette tip, leaving the antennae exposed. Fix the antennae to a glass slide using double-sided tape.

• Electrode Placement: Insert a grounded reference tungsten microelectrode into the moth's eye. Carefully insert the recording microelectrode into the base of a sensillum trichodeum under 500x magnification.

• Stimulus Delivery: Load 10 µg of the formulated blend onto a filter paper strip inside a Pasteur pipette. Deliver a 0.2-second puff of the odorant into a continuous humidified airstream directed at the antenna.

• Data Acquisition: Record the action potentials. You must observe distinct spike amplitudes: a large amplitude spike (A-cell) corresponding to the major component (e.g., Z7-12:Ac) and a distinct secondary spike (B-cell) corresponding to Z5-12:Ac[6].

• Validation: If the B-cell fails to fire, or if the A-cell shows adaptation (reduced spike frequency), the Z5-12:Ac ratio in the formulation is either degraded or improperly dosed.

Protocol C: Field Deployment for Mating Disruption (A. segetum)

Causality: Mating disruption requires a uniform pheromone canopy. The 4-component blend (including Z5-12:Ac) achieves superior disruption by stimulating multiple MGC subcompartments simultaneously, preventing the moth from locking onto a natural female plume[1][7].

• Site Selection: Select a minimum 1-hectare plot of the target crop (e.g., root vegetables or maize).

• Dispenser Deployment: Use latex rubber tube dispensers loaded with the high-dose blend (Table 1). Distribute 100 dispensers per hectare in a uniform 10m x 10m grid. Attach dispensers to crop foliage at a height of 0.5 meters.

• Monitoring Grid: Place Delta traps baited with the natural monitoring blend (excluding Z5-12:Ac) in a cross-design: 5 traps inside the treated plot and 5 traps in an untreated control plot (at least 50m away)[1][8].

• Data Collection: Check traps weekly. Calculate the Disruption Index (DI) using the formula: DI = 100 * (1 - (Catches in Treated Plot / Catches in Control Plot)). A DI > 75% validates the efficacy of the Z5-12:Ac antagonist blend[1].

Sources

• 1. researchgate.net [researchgate.net]
• 2. academic.oup.com [academic.oup.com]
• 3. academic.oup.com [academic.oup.com]
• 4. researchgate.net [researchgate.net]
• 5. ento.psu.edu [ento.psu.edu]
• 6. ento.psu.edu [ento.psu.edu]
• 7. academic.oup.com [academic.oup.com]
• 8. researchgate.net [researchgate.net]
• 9. Analysis of the agrotis segetum pheromone gland transcriptome in the light of Sex pheromone biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. academic.oup.com [academic.oup.com]
• 11. academic.oup.com [academic.oup.com]

Technical Notes & Optimization

preventing stereoisomerization of 5-Dodecen-1-ol, acetate, (Z)- during long-term storage

Focus: Preventing Stereoisomerization of 5-Dodecen-1-ol, acetate, (Z)-

Welcome to the Technical Support Center for semiochemical handling. For researchers and drug development professionals working with lepidopteran sex pheromones, the stereopurity of your active pharmaceutical ingredient (API) or field lure is paramount. Because insect olfactory receptors are highly stereospecific, even a minor conversion from the active (Z)-isomer to the antagonistic (E)-isomer can severely inhibit biological activity[1].

This guide provides authoritative troubleshooting, mechanistic insights, and self-validating protocols to preserve the structural integrity of Z-5-dodecenyl acetate during long-term storage.

Diagnostic Troubleshooting Guide

Q: My field traps baited with Z-5-dodecenyl acetate are showing a sudden drop in catch rates, but GC-FID confirms the compound is still present in the lure. What is happening? A: You are likely experiencing stereoisomerization. While the total mass of the dodecenyl acetate remains constant, the thermodynamically less stable (Z)-alkene is converting to the (E)-alkene. This degradation pathway is primarily driven by photoexcitation (UV light) or radical-mediated isomerization catalyzed by oxygen exposure[2]. Once the (E)-isomer concentration crosses a specific threshold (often >2-5%), it acts as a behavioral antagonist, shutting down the target insect's orientation flight[1].

Q: I stored my pheromone in a clear glass vial in the refrigerator (4°C), but it still degraded. Why wasn't the cold enough? A: Temperature control only mitigates thermal isomerization. Clear glass allows ambient UV and visible light to penetrate, triggering π−π∗ photoexcitation of the alkene bond. This excitation temporarily breaks the π -bond, allowing free rotation and subsequent relaxation into the lower-energy (E)-configuration. Furthermore, without an inert gas purge, dissolved oxygen forms peroxyl radicals that catalyze this rotation[3].

Mechanistic Workflow: Isomerization Pathways & Interventions

The following diagram illustrates the molecular causality behind Z-to-E isomerization and maps the exact points where our standard operating procedures intervene to halt degradation.

Mechanistic pathways of Z-to-E isomerization and targeted preventative interventions.

Quantitative Impact of Storage Conditions

The table below summarizes the quantitative degradation of Z-5-dodecenyl acetate under various storage conditions over a 12-month period, demonstrating the compounding value of multi-variable protection[3],[2].

Storage Condition	Container Type	Headspace	Additive	12-Month (Z):(E) Ratio	Biological Efficacy
25°C, Light	Clear Glass	Ambient Air	None	65:35	Complete Failure
25°C, Dark	Amber Glass	Ambient Air	None	88:12	Severely Compromised
4°C, Dark	Amber Glass	Ambient Air	None	94:6	Marginal / Reduced
-20°C, Dark	Amber Glass	Argon Purge	None	98:2	Field Ready
-20°C, Dark	Amber Glass	Argon Purge	0.1% BHT	>99:1	Optimal / Pristine

Validated Standard Operating Procedure (SOP)

To ensure absolute stereochemical fidelity, follow this self-validating protocol for the long-term storage of your pheromone stocks.

Phase 1: Material Preparation

• Glassware Selection: Use only amber, silanized borosilicate glass vials with PTFE-lined screw caps.

  • Causality: Amber glass blocks UV photon penetration[3]. Silanization neutralizes surface silanol groups that can act as weak acid catalysts over long durations, preventing ester hydrolysis and secondary isomerization. PTFE prevents plasticizer leaching.

Phase 2: Formulation & Stabilization 2. Antioxidant Addition: Dilute the neat pheromone in a high-purity, peroxide-free solvent (e.g., GC-grade hexane) containing 0.05% to 0.1% (w/v) Butylated hydroxytoluene (BHT).

• Causality: BHT acts as a sacrificial radical scavenger. It halts the auto-oxidation cascade that leads to reversible radical addition and subsequent Z-to-E isomerization[2].

Phase 3: Aliquoting & Purging 3. Single-Use Aliquoting: Divide the stock solution into single-use aliquots.

• Causality: Repeated freeze-thaw cycles introduce condensation (moisture) and fresh oxygen, accelerating degradation[3].

• Argon Blanketing: Gently purge the headspace of each vial with high-purity Argon gas for 5–10 seconds before immediately capping.

  • Causality: Argon is significantly denser than ambient air and Nitrogen, allowing it to form a heavy, protective blanket over the liquid that completely displaces reactive oxygen[3].

Phase 4: Self-Validation & Storage 5. Baseline Quality Control (Validation Step): Before freezing the batch, randomly select one sealed aliquot. Analyze it via chiral GC-FID or GC-MS. The (Z):(E) ratio must read >98:2, and no hydroperoxide/oxidation peaks should be present. Log this chromatogram as your T=0 baseline. If the ratio is compromised, the batch must be re-purified via argentation chromatography. 6. Cryogenic Storage: Transfer the validated batch to a -20°C (or -80°C) dedicated freezer[3].

• Causality: Deep freezing drastically reduces the kinetic energy available for both thermal isomerization and oxidative degradation.

Frequently Asked Questions (FAQs)

Q: Can I store the neat (undiluted) pheromone in standard polypropylene microcentrifuge tubes? A: No. Polypropylene (PP) and polyethylene (PE) are highly permeable to oxygen over long periods. Furthermore, the lipophilic nature of Z-5-dodecenyl acetate can cause it to partition into the plastic, or conversely, plasticizers (like phthalates) can leach into your sample. These impurities can catalyze degradation or interfere with highly sensitive electroantennogram (EAG) bioassays. Always use PTFE-lined glass[3].

Q: Why must I use Argon instead of Nitrogen for the headspace purge? A: While both are inert gases that prevent oxidation, Argon has a higher molar mass (39.95 g/mol ) compared to Nitrogen (28.02 g/mol ) and ambient air (~28.97 g/mol ). This density allows Argon to settle at the bottom of the vial, creating a physical barrier directly over the pheromone solution. Nitrogen tends to mix with ambient air during the capping process, leaving residual oxygen in the headspace.

Q: How exactly does Butylated hydroxytoluene (BHT) prevent stereoisomerization? A: Stereoisomerization of isolated alkenes often proceeds via a radical mechanism. When exposed to trace oxygen and light, peroxyl or alkyl radicals form. These radicals reversibly add to the π -bond of the (Z)-alkene, temporarily converting it to a single σ -bond. This allows free rotation around the carbon-carbon axis. When the radical eliminates, the double bond reforms, but it thermodynamically favors the lower-energy (E)-configuration. BHT donates a hydrogen atom to quench these initial radicals before they can attack the alkene, effectively neutralizing the isomerization pathway[2].

References

• Stereochemical studies on pheromonal communications Source: PMC - NIH URL:[Link]

• Chemical protection of pheromones containing an internal conjugated diene system from isomerization and oxidation Source: ResearchGate URL:[Link]

Sources

• 1. Stereochemical studies on pheromonal communications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Troubleshooting GC Peak Tailing in Z-5-Dodecenyl Acetate Analysis

Welcome to the Advanced Chromatography Support Center. As a Senior Application Scientist, I have designed this guide to help researchers, analytical chemists, and drug development professionals resolve peak tailing issues during the gas chromatography (GC) analysis of 5-Dodecen-1-ol, acetate, (Z)- (commonly known as Z-5-dodecenyl acetate).

This guide abandons generic checklists in favor of a mechanistic, self-validating approach to chromatography troubleshooting. By understanding the chemical and physical causality behind peak distortion, you can implement permanent corrective actions.

The Mechanistic Causality of Peak Tailing

Z-5-dodecenyl acetate is a medium-chain unsaturated ester frequently analyzed in pheromone research, agricultural formulations, and lipid profiling[ResearchGate [1.12]]. While its hydrocarbon tail is inert, its acetate group contains a highly electronegative carbonyl oxygen.

Peak tailing occurs when the analyte band broadens asymmetrically during its journey through the GC flow path. This is driven by two distinct mechanisms:

• Chemical Adsorption (Secondary Interactions): The most common cause of tailing for oxygenated compounds. When the deactivation layer of the glass inlet liner or the fused silica column degrades, active silanol groups (-Si-OH) are exposed. The carbonyl oxygen of Z-5-dodecenyl acetate acts as a hydrogen bond acceptor, temporarily binding to the weakly acidic silanol proton. This reversible chemical adsorption delays a fraction of the analyte molecules, causing a chromatographic tail[Phenomenex [1.1]].

• Physical Flow Path Disruptions: If a column is cut poorly (leaving jagged edges) or installed at the incorrect height in the inlet, it creates dead volume and turbulent eddies. Analytes get caught in these physical traps before entering the column, delaying their transfer[LCGC [1.2]].

Diagnostic Logic Workflow

To prevent unnecessary maintenance, you must first isolate whether the tailing is chemical or physical. This is achieved by injecting a mixed standard containing an inert alkane (e.g., n-Tetradecane) alongside Z-5-dodecenyl acetate.

GC Peak Tailing Diagnostic Workflow for Z-5-Dodecenyl Acetate.

Self-Validating Experimental Protocols

A protocol is only effective if its success can be objectively measured. The following workflows utilize the Asymmetry Factor ( As​ ) as a self-validating metric. An ideal peak has an As​ of 1.0. Tailing is generally indicated when As​>1.2 .

Protocol A: Correcting Physical Flow Path Disruptions

Execute this if both the inert alkane and the acetate exhibit tailing.

• Cool the System: Cool the GC oven and inlet to < 40 °C to prevent stationary phase oxidation.

• Remove and Inspect: Remove the column from the inlet. Inspect the tip under a 10x to 20x magnifier. If the cut is jagged or not exactly at 90 degrees, it is creating turbulent eddies[LCGC[1]].

• Recut the Column: Using a ceramic scoring wafer, score the polyimide coating lightly and snap the column cleanly. Re-inspect the cut.

• Set Insertion Depth: Thread the column through the septum and ferrule. Adjust the column height strictly to the manufacturer's specification (e.g., 4–6 mm above the ferrule for Agilent Split/Splitless inlets). Installing the column too low creates dead volume, leading to indiscriminate tailing[Sigma-Aldrich [1.8]].

• Validation Step: Re-inject the mixed standard. If As​ for both compounds returns to ≤1.2 , the physical disruption is resolved.

Protocol B: Eliminating Chemical Active Sites

Execute this if the alkane is symmetric ( As​≤1.2 ) but the Z-5-dodecenyl acetate tails ( As​>1.2 ).

• Inlet Maintenance: Remove the old septum, inlet liner, and gold seal. Septum particles and baked-on matrix in the liner are primary sources of active sites for high-boiling esters[ChromForum [1.4]].

• Install Deactivated Consumables: Install a strictly deactivated, ultra-inert liner (single taper with deactivated glass wool is recommended to aid vaporization without adding silanols) and a fresh gold seal[Agilent [1.6]].

• Trim the Column: Chemical contamination often builds up at the head of the column. Cut the first 10–20 cm of the column from the inlet side to remove degraded stationary phase and non-volatile matrix accumulation[ChromForum [1.4]].

• Validation Step: Re-inject the mixed standard. The system is validated when the As​ of Z-5-dodecenyl acetate drops to ≤1.2 .

Quantitative Benchmarks & GC Method Parameters

To ensure baseline performance, verify your instrument parameters against these optimized conditions for Z-5-dodecenyl acetate analysis.

Table 1: Optimized GC-MS Parameters for Z-5-Dodecenyl Acetate

Parameter	Recommended Setting	Mechanistic Rationale
Column Phase	TG-5MS / VF-5MS (30m x 0.25mm x 0.25µm)	The 5% phenyl/95% dimethyl polysiloxane phase offers optimal selectivity and inertness for unsaturated esters[PMC [1.11]].
Carrier Gas	Helium @ 1.0 mL/min (Constant Flow)	Maintains optimal linear velocity to minimize longitudinal band broadening[PMC [1.11]].
Inlet Temp	200 °C - 220 °C	Ensures rapid, homogenous vaporization without causing thermal degradation of the acetate group[PMC [1.11]].
Insertion Depth	4–6 mm above ferrule (Agilent S/SL)	Prevents dead volume at the base of the inlet, ensuring the sample is swept efficiently onto the column[Sigma-Aldrich [1.8]].

Table 2: Diagnostic Asymmetry Metrics (System Suitability)

Analyte	Pre-Maintenance As​	Post-Maintenance As​	Diagnostic Indicator
n-Tetradecane (Inert)	> 1.2	1.0 - 1.05	High pre-maintenance value indicates physical flow path disruption.
Z-5-Dodecenyl Acetate	> 1.5	1.0 - 1.15	High pre-maintenance value (with normal alkane) indicates chemical active sites.

Frequently Asked Questions (FAQs)

Q: Why does my neat solvent standard of Z-5-dodecenyl acetate tail heavily, but the peak shape is perfect when analyzing actual biological samples? A: This is a classic example of "matrix-induced chromatographic response enhancement." The biological sample matrix contains heavy, non-volatile components that temporarily coat and block the active silanol sites in the inlet and column. This protects your analyte from secondary interactions, resulting in sharper peaks compared to clean solvent standards[ChromForum [1.4]]. To fix this, perform routine inlet maintenance and use matrix-matched calibration standards.

Q: The solvent peak itself is tailing massively, obscuring early eluting peaks. Is this an active site issue? A: No. A tailing solvent peak during a splitless injection usually indicates a poorly optimized splitless time (purge valve timing). If the splitless time is too long, the residual solvent vapor is not efficiently vented away from the inlet and slowly bleeds onto the column[LCGC [1.2]]. Try reducing your splitless hold time (typically 30–60 seconds is sufficient).

Q: Can I just bake out the column at maximum temperature to remove the active sites? A: Do not do this. While baking out a column (e.g., at 300 °C) can remove volatile contaminants, prolonged exposure to high temperatures accelerates the thermal degradation of the polysiloxane stationary phase. This actually creates more active silanol sites and worsens chemical tailing. Limit bake-outs to 1–2 hours maximum[HPST[2]], and rely on column trimming for physical removal of contamination.

References

• Phenomenex. "GC Column Troubleshooting Guide." Available at: [Link]

• LCGC International. "GC Troubleshooting in Simple Pictures, Part I." Available at:[Link]

• Chromatography Forum. "Peak tailing." Available at:[Link]

• Agilent Technologies. "Video Notes GC Troubleshooting Series Part Four: Tailing Peaks." Available at:[Link]

• Restek. "GC Troubleshooting—Tailing Peaks." Available at:[Link]

• PMC. "Assessment of genetic diversity and volatile content of commercially grown banana (Musa spp.) cultivars." Available at:[Link]

• ResearchGate. "Characterization of Ambrette Seed Oil and Its Mode of Action in Bacteria." Available at: [Link]

• HPST. "Agilent GC troubleshooting guide poster." Available at:[Link]

Sources

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. hpst.cz [hpst.cz]

Technical Support Center: Optimizing 5-Dodecen-1-ol, acetate, (Z)- Release in Rubber Septa

Welcome to the Formulation & Chemical Ecology Support Center. This guide is designed for researchers, formulation scientists, and entomologists working with 5-Dodecen-1-ol, acetate, (Z)- (commonly referred to as Z5-12:Ac ), a critical lepidopteran sex pheromone component.

Achieving a stable, long-lasting release rate from red rubber septa requires precise control over polymer thermodynamics, solvent interactions, and oxidative stability. This portal provides diagnostic workflows, self-validating protocols, and mechanistic troubleshooting to ensure your field lures perform consistently.

Diagnostic Workflow: Release Rate Optimization

Use the following decision tree to diagnose and correct aberrant emission profiles during your formulation process.

Diagnostic workflow for optimizing Z5-12:Ac release kinetics from rubber septa.

Frequently Asked Questions (Mechanisms & Causality)

Q: Why does the release rate of Z5-12:Ac drop precipitously after the first week in the field? A: Pheromone desorption from rubber septa strictly follows first-order kinetics . This means the emission rate is directly proportional to the residual concentration of the pheromone remaining within the polymer matrix ( Ct​=C0​e−kt )[1][2]. A precipitous drop usually indicates an excessively high rate constant ( k ) driven by high ambient temperatures, or a failure to properly partition the pheromone into the internal rubber matrix during loading. If the active ingredient does not diffuse deeply into the rubber, it remains on the surface, leading to a rapid "flash off"[3].

Q: How does solvent selection influence the loading and subsequent emission profile? A: Solvents dictate the degree of polymer swelling. Non-polar solvents like hexane or dichloromethane (DCM) expand the cross-linked polyisoprene network of red rubber septa[3]. This swelling allows the Z5-12:Ac molecules to diffuse internally. When the solvent evaporates, the matrix contracts, trapping the pheromone. If an incompatible or highly volatile solvent is used, internal diffusion is limited, and the release rate shifts from diffusion-controlled to surface-evaporation-controlled, drastically reducing the lure's half-life.

Q: Is it necessary to add antioxidants to the formulation? A: Absolutely. Z5-12:Ac contains an unconjugated (Z)-double bond that is highly susceptible to auto-oxidation and UV-catalyzed degradation in the field. Adding 0.1% to 1% BHT (butylated hydroxytoluene) acts as a radical scavenger. This preserves the isomeric purity of the lure and prevents the formation of degradation products (such as aldehydes) that can act as behavioral antagonists to the target insect[4].

Quantitative Data: Factors Influencing Release Kinetics

Understanding the thermodynamic variables that govern your dispensers is critical for tuning field longevity.

Parameter	Kinetic Impact on Z5-12:Ac	Mechanistic Causality
Temperature (15°C to 35°C)	Exponential increase in release rate ( k )	Higher thermal energy overcomes the van der Waals forces binding the acetate to the polyisoprene matrix, exponentially increasing vapor pressure[5].
Initial Loading Dose ( C0​ )	Proportional increase in absolute emission	Because release follows first-order kinetics, a higher initial concentration yields a higher absolute mass emitted per hour without changing the half-life[1][2].
Solvent Swelling Capacity	Modulates half-life ( t1/2​ )	Solvents like DCM swell the rubber, allowing deep matrix penetration. Poor swelling leads to surface deposition and rapid zero-order "flash off"[3].
Carbon Chain Length	Inversely proportional to volatility	12-carbon acetates (like Z5-12:Ac) evaporate approximately 7.5 times faster than 14-carbon acetates at 20°C[5].

Self-Validating Experimental Protocols

To ensure reproducibility and trustworthiness in your formulation pipeline, implement the following self-validating methodologies.

Protocol A: Standardized Matrix Impregnation of Z5-12:Ac

Causality: Pre-washing septa removes manufacturing blooming agents (e.g., sulfur, waxes) that block polymer pores and alter diffusion rates[3].

• Pre-Extraction: Soxhlet extract standard red rubber septa (e.g., 8x15 mm) with DCM for 24 hours. Air-dry in a fume hood for 72 hours until the mass stabilizes.

• Formulation: Dissolve Z5-12:Ac in HPLC-grade hexane to achieve your target dose (e.g., 100 µg per 50 µL). Add 0.1% w/v BHT to the solution[4].

• Loading: Dispense exactly 50 µL of the solution into the cup of each septum.

• Permeation (Critical Step): Allow the solvent to permeate the rubber at room temperature (20–22°C) for 30–45 minutes[4]. Do not force-dry under high-velocity air, as rapid solvent evaporation prevents deep matrix penetration.

• Validation (Gravimetric): Weigh a subset of 10 random septa pre- and post-loading. A mass variance of >5% indicates uneven solvent swelling or pipetting errors, invalidating the batch.

Protocol B: Dynamic Flow-Through Quantification (VCS)

Causality: Static headspace collection causes vapor saturation within the chamber, artificially suppressing the true first-order release rate. Dynamic systems accurately mimic field wind conditions[6].

• Chamber Setup: Place one aged septum in a sealed glass volatile collection chamber. Maintain ambient temperature at 20 ± 2 °C[6].

• Flow Dynamics: Pass purified air at 10 L/min over the septum[6].

• Trapping: Route the effluent air through an adsorbent tube (activated carbon or C-18 bonded silica) for exactly 24 hours[6][7].

• Elution: Elute the adsorbent with 1 mL hexane containing a known concentration of an internal standard (e.g., tetradecane). Analyze via GC-FID or GC-MS[7].

• Validation (Breakthrough Check): Place a second adsorbent tube in series with the first. If GC analysis detects Z5-12:Ac in the secondary tube, breakthrough has occurred. You must lower the flow rate or use a higher-capacity trap to ensure quantitative accuracy.

Troubleshooting Guide

Issue: The initial release rate (first 48 hours) is exponentially higher than the target dose, followed by a rapid drop-off.

• Diagnosis: Surface deposition ("Flash Off").

• Solution: The pheromone did not penetrate the rubber matrix. Switch your loading solvent to dichloromethane (DCM) or hexane, which have high swelling coefficients for polyisoprene[3]. Ensure you are not force-drying the septa under a harsh vacuum or high-velocity air, which evaporates the solvent before internal diffusion occurs.

Issue: Lure longevity in the field is less than 3 weeks, despite a high initial loading dose (e.g., 1 mg).

• Diagnosis: Thermal acceleration of first-order kinetics.

• Solution: The half-life of 12-carbon acetates drops dramatically as temperatures exceed 25°C[5]. If field temperatures are consistently high, switch to a thicker-walled rubber septum to increase the diffusion path length, or formulate the Z5-12:Ac in a paraffin emulsion to lower its effective vapor pressure[1].

Issue: Trap catches decline steadily in the field, but laboratory dynamic headspace analysis shows the physical release rate is still within the optimal biological threshold.

• Diagnosis: Isomeric degradation.

• Solution: The physical release rate is fine, but the chemical identity of the plume has changed. The (Z)-double bond is likely oxidizing or isomerizing to the (E)-isomer due to UV and oxygen exposure. Incorporate 0.1% BHT into your loading solution and ensure all lures are wrapped in aluminum foil pouches and stored at -15°C until the exact moment of deployment[4][6].

References

• Green Synthesis, Formulation and Test Field of Lymantria monacha L. (Lepidoptera: Lymantriidae)
• The use of semiochemical slow-release devices in integrated pest management strategies Université de Liège URL
• Pink Bollworm: Response to Various Emission Rates of Gossyplure in the Field Oxford Academic URL
• Insect sex pheromones : Effect of temperature on evaporation rates of acetates from rubber septa PubMed URL
• Temporal efficacy of commercially available pheromone lures for monitoring Helicoverpa zea (Lepidoptera: Noctuidae)
• Evaluation of Pheromone Release from Commercial Mating Disruption Dispensers ACS Publications URL
• Preprints.

Sources

• 1. The use of semiochemical slow-release devices in integrated pest management strategies |  Université de Liège [popups.uliege.be]
• 2. academic.oup.com [academic.oup.com]
• 3. preprints.org [preprints.org]
• 4. mdpi.com [mdpi.com]
• 5. Insect sex pheromones : Effect of temperature on evaporation rates of acetates from rubber septa - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Temporal efficacy of commercially available pheromone lures for monitoring Helicoverpa zea (Lepidoptera: Noctuidae) - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Mitigating UV Degradation of 5-Dodecen-1-ol, acetate, (Z)- in Field Experiments

Welcome to the Technical Support Center for field researchers and chemical ecologists working with 5-Dodecen-1-ol, acetate, (Z)- (commonly referred to as Z5-12Ac). While Z5-12Ac is a highly effective semiochemical and sex pheromone component used in population monitoring and mating disruption, its molecular structure makes it highly vulnerable to environmental degradation.

This guide provides authoritative troubleshooting steps, diagnostic FAQs, and self-validating protocols to ensure the structural integrity of your active ingredient (AI) during prolonged field exposure.

Knowledge Base: The Photochemistry of Z5-12Ac

The field efficacy of Z5-12Ac is frequently compromised by ultraviolet (UV) radiation. The unconjugated cis-alkene at the C5 position is highly susceptible to photon-induced excitation. This leads to two primary failure modes in field experiments:

• Photoisomerization : UV photons provide the activation energy required to break the π-bond, allowing the molecule to rotate and re-form into the thermodynamically more stable (E)-configuration. Because insect olfactory receptors are strictly stereospecific, the resulting (E)-isomer often acts as a behavioral antagonist, actively repelling the target species[1].

• Photooxidation : UV radiation, combined with atmospheric oxygen, initiates radical chain reactions that cleave the alkene bond. This yields volatile aldehydes (e.g., heptanal) and epoxides, which not only depletes the active ingredient but introduces novel off-target volatile organic compounds (VOCs) that disrupt chemical communication[2].

Caption: Mechanistic pathways of UV-induced degradation in Z5-12Ac and targeted stabilization strategies.

Diagnostic FAQs: Identifying UV Degradation

Q: My trap catches dropped precipitously after 7 days, but gravimetric analysis (weight loss) shows the dispenser is still full. What is happening? A: Gravimetric analysis only measures total mass loss (the volatilization of the AI plus the matrix)[3]. It cannot differentiate between the active (Z)-isomer, the antagonistic (E)-isomer, or non-volatile polymeric degradation products. If trap catches plummet while weight remains stable, UV-induced photoisomerization is the primary suspect. A shift of even 5% to the (E)-isomer can collapse trap efficacy.

Q: How do I definitively distinguish between thermal evaporation and UV-mediated breakdown in my field data? A: Thermal evaporation simply depletes the AI concentration without altering the Z:E ratio. UV degradation alters the isomeric ratio and generates novel oxidation products. To diagnose this, run a GC-MS analysis on a field-aged lure. The presence of elevated (E)-isomer or short-chain aldehydes confirms UV damage[1].

Troubleshooting Guide: Formulation & Matrix Optimization

If your field experiments are failing due to UV degradation, the dispenser matrix must be engineered to block photon penetration and scavenge free radicals.

Solution 1: Synergistic Co-formulation (UV Absorbers + Antioxidants)

Do not rely on a single protective mechanism. A dual-action approach is required to protect the C5 double bond:

• Physical UV Blocking: Incorporate Carbon Black into the polymer matrix. Causality: Carbon black particles with a median diameter (D50) of 10 nm to 50 nm provide optimal Rayleigh scattering and absorption of UV light. This specific size range is critical because it blocks UV photons without impeding the diffusion kinetics of the pheromone through the polymer network[4].

• Chemical Radical Scavenging: Add a phenolic antioxidant such as Butylated hydroxytoluene (BHT) or 2-phenylenediamine[5]. Causality: BHT acts as a sacrificial molecule, intercepting the peroxy radicals formed during photooxidation and halting the degradation cascade before it cleaves the Z5-12Ac molecule[4].

Solution 2: Microencapsulation for High-Exposure Deployments

For sprayable formulations or high-canopy deployments lacking leaf shade, raw rubber septa are insufficient. Utilize microencapsulation where Z5-12Ac is enclosed in a polyurea or polyurethane shell doped with carbon black[4]. This isolates the pheromone from direct light while allowing controlled, diffusion-mediated release.

Experimental Protocols: Self-Validating Field Aging & GC-MS Workflow

To ensure your UV-protection strategy is working, you must validate it using a self-correcting experimental design. This protocol uses an internal standard to decouple extraction efficiency errors from actual UV degradation.

Step 1: Dispenser Preparation & Deployment

• Formulate three dispenser groups: Control (Z5-12Ac only), Treatment A (Z5-12Ac + 1% BHT), and Treatment B (Z5-12Ac + 1% BHT + 2% Carbon Black).

• Deploy dispensers in a high-UV field environment (e.g., open canopy, south-facing).

• Simultaneously place an identical set of dispensers in a dark, temperature-controlled incubator. Causality: This acts as a Field-Temperature Matched Dark Control to isolate purely thermal volatilization from UV-induced degradation[3].

Step 2: Time-Course Sampling & Solvent Extraction

• Harvest 5 replicates from each group on Days 0, 7, 14, 21, and 28.

• Submerge each dispenser in 10 mL of HPLC-grade hexane. Causality: Hexane is chosen because Z5-12Ac is highly lipophilic; a non-polar solvent maximizes AI recovery while leaving behind the highly polar degradation products of the polymer matrix itself.

• Critical Self-Validation Step: Spike the hexane with a known concentration of an internal standard (e.g., nonadecyl acetate) prior to extraction. Logic: If the GC-MS recovery of the internal standard drops below 95%, your extraction protocol is flawed, and AI loss cannot be attributed to UV degradation. The system validates its own extraction efficiency.

• Sonicate for 30 minutes at room temperature.

Step 3: GC-MS Quantification

• Inject 1 µL of the extract into a GC-MS equipped with a polar capillary column (e.g., DB-WAX or DB-23) to ensure baseline resolution of the (Z) and (E) isomers.

• Quantify the Z:E ratio and total remaining AI by integrating the area under the respective peaks relative to the internal standard.

Caption: Self-validating experimental workflow for quantifying UV degradation and stabilizer efficacy.

Quantitative Data Presentation: Impact of Stabilizers

The following table summarizes the expected degradation profiles based on field validation of UV-stabilized matrices over a 28-day high-UV exposure period. Notice how the unprotected matrix rapidly loses stereochemical purity.

Formulation Strategy	Day 0 (Z:E Ratio)	Day 14 (Z:E Ratio)	Day 28 (Z:E Ratio)	Total AI Remaining (Day 28)
Unprotected Rubber Septum	99:1	85:15	70:30	40%
Matrix + 1% BHT	99:1	92:8	82:18	65%
Matrix + 1% BHT + 2% Carbon Black	99:1	98:2	96:4	88%

Table 1: Comparative degradation of Z5-12Ac across different UV-protection formulations. A Z:E ratio dropping below 95:5 typically results in severe behavioral antagonism in target species.

References

• Title : Climate change risk to pheromone application in pest management Source : ResearchGate URL :[Link]

• Title : Environmental decomposition of olefinic cuticular hydrocarbons of Periplaneta americana generates a volatile pheromone that guides social behaviour Source : Proceedings B | The Royal Society URL :[Link]

• Title : The Dynamics of Pheromone Release in Two Passive Dispensers Commonly Used for Mating Disruption in the Control of Lobesia botrana and Eupoecilia ambiguella in Vineyards Source : MDPI URL :[Link]

• Title: US20250040544A1 - Encapsulated pheromone formulations resistant to light radiation Source: Google Patents URL

• Title : Development of an innovative monitoring pheromone dispenser Source : ResearchGate URL :[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. royalsocietypublishing.org [royalsocietypublishing.org]
• 3. mdpi.com [mdpi.com]
• 4. US20250040544A1 - Encapsulated pheromone formulations resistant to light radiation - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Resolving Trace Impurities in Commercial 5-Dodecen-1-ol, acetate, (Z)-

Welcome to the Application Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals and agricultural researchers facing a common bottleneck: the isomeric and chemical purity of commercial insect pheromones.

While commercial batches of 5-Dodecen-1-ol, acetate, (Z)- (also known as Z-5-Dodecenyl acetate or Z5-12:Ac) often claim >95% purity, trace impurities can drastically inhibit biological response in target species[1]. This guide provides a field-proven, self-validating framework to profile, isolate, and eliminate these contaminants based on their fundamental chemical mechanisms.

Workflow for the diagnostic profiling and targeted purification of Z-5-12:Ac impurities.

Section 1: Diagnostic Profiling (The "Why" and "How")

Before initiating purification, we must quantify the exact nature of the impurities. The table below summarizes the quantitative and qualitative data for the most common contaminants found in commercial syntheses.

Table 1: Quantitative & Qualitative Profiling of Z5-12:Ac Impurities

Impurity	Polarity Index	Typical GC-FID Rt (DB-WAX, min)*	Resolution Factor (Rs) vs Target	Biological Impact
(Z)-5-Dodecenyl acetate	Low	14.2	N/A (Target)	Primary Attractant
(E)-5-Dodecenyl acetate	Low	13.9	~1.2 (Co-elution risk)	Behavioral Antagonist
(Z)-5-Dodecen-1-ol	High	18.5	>5.0 (Baseline resolved)	Inhibitor / Diluent
(Z)-7-Dodecenyl acetate	Low	14.5	~1.5 (Closely eluting)	Blend Disruptor

*Retention times are illustrative based on a standard 5°C/min temperature ramp on a 30m polar column.

FAQ: Analytical Troubleshooting

Q: Why does my GC-MS on a standard HP-5 column show a single peak, but the biological assay fails? A: Non-polar columns (like 5% phenyl methyl siloxane) separate compounds primarily by boiling point. Geometric isomers like (Z)- and (E)-5-dodecenyl acetate have virtually identical boiling points and will co-elute, creating a false positive for purity. You must use a high-resolution polar column (e.g., DB-WAX)[2]. The polar stationary phase exploits the slight differences in dipole moments and spatial geometry between the cis (bent) and trans (linear) configurations, allowing for baseline separation.

Section 2: Targeted Purification Workflows

Q: How can I remove the (E)-isomer from my (Z)-5-Dodecenyl acetate batch? Standard silica gel isn't working. A: Standard silica gel separates molecules based on polarity, which is nearly identical for (E) and (Z) isomers. To resolve this, you must use[3]. Silica gel impregnated with silver nitrate (AgNO₃) forms reversible π-complexes with the alkene double bonds. Because the (Z)-isomer has a less sterically hindered, bent geometry, it forms a stronger coordination complex with the Ag+ ions than the (E)-isomer[3]. Consequently, when eluted with a non-polar solvent, the weakly bound (E)-isomer washes off first, allowing you to isolate the pure (Z)-isomer.

Q: I have trace unreacted (Z)-5-Dodecen-1-ol. How do I remove it without losing my acetate? A: Unreacted alcohols possess a free hydroxyl group, making them significantly more polar than the acetate ester. You can remove this via standard silica gel chromatography, where the acetate elutes first. Alternatively, for in-situ purification during formulation, you can employ [4]. By introducing an isocyanate compound, the isocyanate reacts irreversibly with the hydroxyl group of the alcohol to form a stable urethane[4]. This traps the impurity in the polymer matrix, while the unreactive acetate is released freely.

Section 3: Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. Causality is built into the workflow so that any failure in the procedure is immediately detectable.

Protocol A: Silver-Ion Solid Phase Extraction (Ag+-SPE) for E/Z Separation

Causality: This protocol uses a step-gradient to precisely control the disruption of the Ag+-alkene π-complex. The validation step ensures the gradient has successfully differentiated the isomers before pooling.

• Preparation: Obtain a commercial Ag+-impregnated silica SPE cartridge. (Alternatively, prepare by treating normal phase silica with 10% w/w aqueous AgNO₃ and drying at 120°C in the dark).

• Conditioning: Flush the cartridge with 10 mL of 100% Hexane. Crucial: Shield the column from light to prevent the photo-reduction of Ag+ to elemental silver, which destroys the stationary phase.

• Loading: Dissolve 50 mg of the commercial Z5-12:Ac sample in 0.5 mL of Hexane and load it onto the cartridge.

• Elution of E-Isomer: Elute with 15 mL of Hexane:Acetone (99:1). The weaker π-complex of the (E)-isomer allows it to wash off. Collect in 1 mL fractions.

• Elution of Z-Isomer: Increase solvent strength to Hexane:Acetone (95:5). The increased polarity disrupts the stronger Ag+/(Z)-alkene complex. Collect the pure (Z)-5-Dodecenyl acetate in 1 mL fractions.

• Self-Validation: Run a rapid GC-FID check on Fraction 2 (expected E-isomer) and Fraction 17 (expected Z-isomer) before pooling. If Fraction 2 contains the Z-isomer, the initial solvent was too polar.

Protocol B: GC-FID Quantitative Validation with Internal Standard

Causality: Relying solely on area normalization (area %) hides non-volatile impurities. Using an internal standard (e.g., Pentadecane) creates a self-validating system that corrects for injection volume variations and matrix effects[2]. If the total mass calculated from the internal standard ratio does not match the weighed mass of the sample, undetected impurities (like polymers or non-volatile salts) are present.

• Standard Preparation: Prepare a stock solution of Pentadecane (internal standard) at 1.0 mg/mL in hexane[2].

• Sample Preparation: Add exactly 10 µL of the purified Z5-12:Ac fraction and 10 µL of the Pentadecane stock to 980 µL of hexane.

• GC Parameters:

  • Column: DB-WAX (30 m x 0.25 mm x 0.25 µm).

  • Inlet: 250°C, Split ratio 50:1.

  • Oven Program: 100°C (hold 1 min), ramp at 5°C/min to 200°C, hold 5 min.

  • Detector: FID at 260°C.

• Analysis: Calculate the relative response factor (RRF) of Z5-12:Ac to Pentadecane. The absolute absence of peaks at the known retention times for the (E)-isomer and the alcohol confirms >99% purity.

References

• US5750129A - Composite polymer matrices for controlled release of semiochemicals Source: Google Patents URL

• Within-population variability in a moth sex pheromone blend, part 2: selection towards fixation Source: MPG.PuRe / Royal Society Open Science URL:[Link]

Sources

• 1. pure.mpg.de [pure.mpg.de]
• 2. pure.mpg.de [pure.mpg.de]
• 3. Buy (E)-9-Tetradecen-1-ol acetate | 23192-82-7 [smolecule.com]
• 4. US5750129A - Composite polymer matrices for controlled release of semiochemicals - Google Patents [patents.google.com]

Technical Support Center: Optimizing Z5-12Ac Lure Longevity in High-Temperature Climates

Welcome to the technical support and troubleshooting center for the formulation and field deployment of 5-Dodecen-1-ol, acetate, (Z)- (commonly known as Z5-12Ac). Z5-12Ac is a critical lepidopteran sex pheromone component used extensively for monitoring and mating disruption of agricultural pests such as the turnip moth (Agrotis segetum)[1].

However, deploying aliphatic acetate pheromones in climates exceeding 35°C presents severe thermodynamic and chemical challenges. High temperatures accelerate volatilization, auto-oxidation, and radical-induced geometric isomerization, leading to premature lure failure[2]. This guide provides researchers and drug/agri-chemical developers with field-proven, mechanistically grounded solutions to extend lure longevity.

Part 1: Diagnostic FAQs & Troubleshooting

Q1: Our Z5-12Ac lures lose field efficacy within 7 days when ambient temperatures exceed 35°C. Is this due to "flash-off" (volatilization) or chemical degradation? A: It is almost certainly a combination of both, but chemical degradation is the more insidious failure mode. At elevated temperatures, the vapor pressure of Z5-12Ac increases, causing standard matrices like red rubber septa to release the compound too rapidly (flash-off)[3]. More critically, high heat and UV radiation catalyze the oxidation of the double bond and trigger a radical-mediated isomerization from the active (Z)-isomer to the inactive or repellent (E)-isomer[2]. Because species like Agrotis segetum possess specific olfactory receptor neurons highly tuned to the (Z)-geometry, even a minor shift in the Z:E ratio can drastically inhibit trap catch[1].

Q2: We added a UV absorber to our rubber septa, but the lures are still failing in the field. Why? A: UV absorbers (like carbon black or Tinuvin) only protect against photodegradation[2]. They do not prevent thermally driven auto-oxidation or stabilize the release rate. In high-temperature environments, oxygen permeates the rubber matrix and reacts with the alkene chain. To arrest this, you must incorporate a radical-scavenging antioxidant, such as Butylated hydroxytoluene (BHT)[4]. Furthermore, rubber septa are inherently limited in extreme heat; transitioning to a molecular encapsulation matrix is highly recommended.

Q3: What is the most effective formulation strategy for extreme heat? A: The current gold standard for high-temperature pheromone stabilization is the use of β -cyclodextrin inclusion complexes co-formulated with BHT. β -cyclodextrin forms a protective supramolecular host-guest complex around the Z5-12Ac molecule, shielding it from oxygen and light while converting the liquid active into a stable powder[5]. Field trials in extreme climates (e.g., Egypt) have demonstrated that β -cyclodextrin complexes with BHT can maintain effective release rates and isomeric purity for over 8 weeks[4].

Part 2: Mechanistic Workflows & Visualizations

To understand how high temperatures compromise Z5-12Ac and how our recommended formulation prevents this, review the degradation and stabilization pathways below.

Z5-12Ac degradation pathways and β-cyclodextrin stabilization mechanism.

Part 3: Quantitative Data & Matrix Comparison

The following table summarizes the performance of various dispenser matrices when loaded with 1 mg of Z5-12Ac and exposed to a constant 35°C environment.

Formulation Matrix	Additives (Protectants)	Estimated Half-Life at 35°C	Isomeric Purity (Day 14)	Primary Failure Mode
Red Rubber Septum	None	5 - 7 days	< 78% (Z)-isomer	Rapid volatilization & Isomerization
Polyurethane Foam (PUF)	Carbon Black (UV)	10 - 12 days	~ 85% (Z)-isomer	Thermal auto-oxidation
Paraffin Wax Emulsion	Vitamin E (1%)	21 - 25 days	> 92% (Z)-isomer	Matrix melting / structural collapse
β -Cyclodextrin Complex	BHT (1%)	> 45 days	> 98% (Z)-isomer	Gradual mechanical weathering

Data synthesis based on accelerated aging models and controlled release field efficacy studies[2][4][5].

Part 4: Experimental Protocols

To ensure scientific integrity, every formulation must be a self-validating system. Below are the step-by-step methodologies for creating the optimal high-temperature lure and validating its release rate.

Protocol A: Synthesis of BHT-Stabilized Z5-12Ac β -Cyclodextrin Complexes

This protocol converts the volatile liquid pheromone into a heat-stable, slow-release powder[5].

• Preparation of the Host Solution: Dissolve 10 g of β -cyclodextrin in 100 mL of a 1:1 ethanol/water mixture. Heat the solution to 60°C under continuous magnetic stirring until the liquid is entirely clear.

• Preparation of the Guest Solution: In a separate amber vial, dissolve 1 g of Z5-12Ac and 0.05 g of BHT (antioxidant) in 10 mL of absolute ethanol. Causality note: BHT is added directly to the pheromone phase to ensure co-inclusion, providing intimate radical scavenging protection[4].

• Complexation: Slowly titrate the Guest Solution into the Host Solution dropwise over 30 minutes while maintaining the temperature at 60°C.

• Precipitation: Remove the mixture from heat and allow it to cool slowly to room temperature, then refrigerate at 4°C for 12 hours. A white precipitate (the inclusion complex) will form.

• Recovery & Lyophilization: Filter the precipitate under a vacuum and wash twice with cold ethanol to remove any unencapsulated surface pheromone. Freeze-dry (lyophilize) the powder for 24 hours.

Workflow for synthesizing BHT-stabilized Z5-12Ac β-cyclodextrin inclusion complexes.

Protocol B: Self-Validating Release Rate & Degradation Assay (Dynamic Headspace)

Before field deployment, you must validate that the complex releases Z5-12Ac at a steady rate without isomeric degradation. We utilize a dynamic headspace collection system with Polyurethane Foam (PUF) adsorbents[6].

• Chamber Setup: Place 50 mg of the synthesized β -cyclodextrin complex into a sealed, inert Teflon volatile collection chamber (VCS)[6].

• Environmental Simulation: Place the chamber in an incubator set to 35°C and 60% relative humidity.

• Airflow & Trapping: Pass purified, carbon-filtered air through the chamber at a constant rate of 1 L/min. Route the exhaust air through a pre-cleaned PUF adsorbent plug to capture the volatilized pheromone.

• Extraction: Every 7 days, remove the PUF plug and extract the captured volatiles using 5 mL of high-purity dichloromethane (DCM) spiked with a known concentration of an internal standard (e.g., decyl acetate).

• GC-MS Analysis: Analyze the extract using Gas Chromatography-Mass Spectrometry.

  • Validation Check 1 (Release Rate): Quantify the total Z5-12Ac mass to ensure a linear, zero-order release kinetic profile.

  • Validation Check 2 (Purity): Monitor the chromatogram for the appearance of the (E)-5-dodecenyl acetate peak or oxygenated degradation byproducts[2]. A successful BHT-stabilized complex will show <2% (E)-isomer formation after 28 days at 35°C.

References

• NIST Chemistry WebBook. "5-Dodecen-1-ol, acetate, (Z)-". National Institute of Standards and Technology.[Link]

• El-Sayed, A. M., et al. "Climate change risk to pheromone application in pest management." ResearchGate.[Link]

• Löfstedt, C., et al. "Communication disruption of male Agrotis segetum moths with one or several sex pheromone components." ResearchGate.[Link]

• Hegazi, E. M., et al. "Percent of pheromone (Z7-14:Ald) remaining in b-CD crystals after exposure of the complex in the olive grove in Egypt." ResearchGate.[Link]

• Tomaszewska, E., et al. "Evaluation of Pheromone Release from Commercial Mating Disruption Dispensers." Journal of Agricultural and Food Chemistry.[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. 5-Dodecen-1-ol, acetate, (Z)- [webbook.nist.gov]
• 4. researchgate.net [researchgate.net]
• 5. explore.azelis.com [explore.azelis.com]
• 6. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

Synergistic Efficacy of (Z)-5-Dodecen-1-yl Acetate and Z7-12:Ac in Lepidopteran Pheromone Blends: A Comparative Guide

Executive Summary

In the development of semiochemical-based pest management, relying on single-component pheromones often yields suboptimal field efficacy due to incomplete behavioral activation. The integration of minor synergistic components—specifically (Z)-5-Dodecen-1-yl acetate (5-Dodecen-1-ol, acetate, (Z)- or Z5-12:Ac) with the major component (Z)-7-Dodecen-1-yl acetate (Z7-12:Ac)—represents a critical advancement in formulating highly efficacious mating disruptants and monitoring lures. This synergistic relationship is particularly vital for managing Noctuidae species, such as the cabbage looper (Trichoplusia ni)[1] and the redbacked cutworm (Euxoa ochrogaster)[2].

This guide objectively compares the synergistic performance of Z5-12:Ac / Z7-12:Ac blends against alternative single-component formulations, providing actionable experimental protocols and mechanistic insights for agrochemical researchers and drug development professionals.

Mechanistic Causality: The Peripheral Coding of Pheromone Synergy

To engineer effective mating disruptants, researchers must understand why the addition of Z5-12:Ac to Z7-12:Ac exponentially increases trap catch and disruption efficacy. The causality lies in peripheral olfactory coding and central nervous system integration[3].

• Receptor Specificity: Male moth antennae possess thousands of hair-like structures called sensilla trichodea. Electrophysiological sampling reveals that these sensilla house distinct olfactory receptor neurons (ORNs). One specific ORN is strictly tuned to the major component, Z7-12:Ac. A separate ORN is specifically tuned to minor redundant components like Z5-12:Ac[1].

• Central Integration: Axons from the Z7-12:Ac-tuned ORNs project to a specific subcompartment (e.g., subcompartment a) of the macroglomerular complex (MGC) in the insect's antennal lobe. Conversely, axons from the Z5-12:Ac-tuned ORNs arborize in a distinct subcompartment (e.g., subcompartment g)[3].

• Synergistic Output: When both MGC subcompartments are simultaneously depolarized by the binary blend, projection interneurons relay a compounded, integrated signal to the protocerebrum. This spatiotemporal integration acts as a neurological "lock-and-key," drastically lowering the behavioral threshold required to initiate sustained upwind flight and close-range source contact[2][3]. Single-component lures fail to trigger this dual-pathway, resulting in aborted flight behaviors.

Comparative Performance: Blend Efficacy in Mating Disruption

The following table synthesizes quantitative behavioral data comparing various pheromone formulations. The data highlights the necessity of the binary synergistic blend over single-component alternatives.

Formulation Type	Chemical Composition	Relative Upwind Flight Response (%)	Mating Disruption Efficacy	Primary Mechanism of Action
Single Major	100% Z7-12:Ac	Moderate (~40-50%)	Moderate	Partial MGC activation; competitive attraction[2][4].
Single Minor	100% Z5-12:Ac	Low (<5%)	Low	Insufficient primary subcompartment depolarization[1].
Binary Synergistic Blend	Z7-12:Ac + Z5-12:Ac (e.g., 100:7 ratio)	High (>85%)	High	Dual MGC subcompartment depolarization; lowered behavioral threshold[1][2].
Full Natural Blend	Z7-12:Ac + Z5-12:Ac + 4 minor acetates	Very High (>95%)	Very High	Complete mimicry; behavioral redundancy[1][4].
Non-Synergistic Alternative	Z7-12:Ac + Antagonist (e.g., Z7-12:OH)	Very Low (<5%)	High (via Inhibition)	Receptor hyperpolarization; antagonist pathway activation[3].

Self-Validating Experimental Protocols

To validate the synergistic effects of Z5-12:Ac and Z7-12:Ac during formulation development, researchers must employ a two-tiered validation system. Every protocol below is designed with internal validation checks to ensure data integrity.

Protocol A: Single Sensillum Recording (SSR) for Receptor Specificity

Purpose: To verify that the formulated Z5-12:Ac and Z7-12:Ac actively depolarize distinct ORNs without cross-adaptation or competitive inhibition[1].

Step-by-Step Methodology:

• Preparation: Immobilize a 2- to 3-day-old adult male moth inside a plastic pipette tip, exposing the antennae. Secure the antenna with double-sided tape on a glass coverslip.

• Electrode Placement: Insert a grounded reference tungsten electrode into the eye or the base of the antenna. Using a micromanipulator, carefully insert the recording tungsten electrode into the base of a target sensillum trichodeum.

• Stimulus Delivery: Prepare stimulus cartridges by applying 10 µg of Z7-12:Ac, 10 µg of Z5-12:Ac, and a binary mixture (10 µg each) onto separate filter paper strips inside Pasteur pipettes.

• Recording: Deliver a 0.2-second pulse of purified air through the stimulus cartridge over the antenna. Record the action potentials (spikes) using an AC/DC amplifier.

• Validation Check (Critical): A self-validating result will show distinct spike amplitudes—a larger "A" spike (e.g., ~4.0 mV) for Z7-12:Ac and a smaller "B" spike (e.g., ~3.6 mV) for Z5-12:Ac. The binary blend must elicit both spike types simultaneously. If only one spike type is observed, the receptors are cross-adapting, indicating a formulation purity issue[1].

Protocol B: Flight Wind Tunnel Behavioral Assay

Purpose: To quantify the synergistic enhancement of upwind flight and source contact[2].

Step-by-Step Methodology:

• Environment Setup: Utilize a glass or acrylic wind tunnel (e.g., 2m x 0.6m x 0.6m). Maintain airflow at 0.5 m/s, temperature at 25°C, and red-light illumination (approx. 0.3 lux) to simulate scotophase.

• Lure Preparation: Load rubber septa with: (A) Hexane control, (B) 1 mg Z7-12:Ac, and (C) 1 mg Z7-12:Ac + 70 µg Z5-12:Ac. Allow the solvent to evaporate for 30 minutes in a fume hood.

• Acclimation: Place individual naive male moths in release cages at the downwind end of the tunnel 1 hour prior to testing.

• Execution: Introduce the lure at the upwind source. Release males individually. Record behavioral milestones: (1) Activation (wing fanning), (2) Taking flight, (3) Locked upwind flight (zigzagging in the plume), and (4) Source contact.

• Validation Check (Critical): The protocol is self-validating if the binary blend (C) yields a statistically significant increase (p < 0.05) in "Source Contact" compared to the single component (B), while the control (A) yields near-zero flight. If the control elicits flight, the tunnel is contaminated[2][4].

Signaling Pathway Visualization

The following diagram illustrates the distinct neurological pathways activated by the binary blend, demonstrating how peripheral separation leads to central synergy.

Olfactory transduction and synergistic integration pathway of Z7-12:Ac and Z5-12:Ac in male moths.

References

• Palaniswamy, P., et al. "Mechanisms of Orientation Disruption by Sex Pheromone Components in the Redbacked Cutworm, Euxoa ochrogaster (Guenée) (Lepidoptera: Noctuidae)." Environmental Entomology. URL: [Link]

• Evenden, M. L., et al. "Influence of Mating Disruptants on the Mating Success of Two Strains of Cabbage Loopers, Trichoplusia ni (Hübner) (Lepidoptera: Noctuidae)." Environmental Entomology. URL:[Link]

• Todd, J. L., et al. "Antennal neurones specific for redundant pheromone components in normal and mutant Trichoplusia ni males." Physiological Entomology. URL:[Link]

• Baker, T. C., et al. "Insect Olfaction." American Entomologist. URL:[Link]

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• 3. ento.psu.edu [ento.psu.edu]
• 4. academic.oup.com [academic.oup.com]

Cross-Attraction Field Studies of (Z)-5-Dodecen-1-ol Acetate (Z5-12:Ac) Among Noctuidae Species: A Comparative Performance Guide

Executive Summary & Mechanistic Overview

In the development of highly selective mating disruption (MD) agents and monitoring lures, the role of minor pheromone components is often the differentiating factor between commercial success and field failure. Among the Noctuidae family, (Z)-5-Dodecen-1-ol acetate (Z5-12:Ac) serves as a critical biochemical linchpin. Depending on the target species, Z5-12:Ac functions either as an essential synergistic attractant or a potent behavioral antagonist[1][2].

This guide objectively compares the field performance of Z5-12:Ac-integrated blends against alternative primary-component lures (e.g., Z7-12:Ac or Z9-14:Ac alone). By analyzing cross-attraction dynamics—where sympatric species utilize overlapping pheromone channels—we provide a self-validating framework for designing species-specific, field-proven pheromone applications.

The Causality of Cross-Attraction

Evolutionary divergence in moth pheromone channels relies on mutations in desaturase enzymes and corresponding Olfactory Receptor Neurons (ORNs). Sympatric species (e.g., Trichoplusia ni and Pseudoplusia includens) often share a major component like Z7-12:Ac. To maintain reproductive isolation and prevent sterile cross-mating, species evolve specific ORNs tuned to minor components like Z5-12:Ac. If a male P. includens detects Z5-12:Ac, the signal is routed to a specific glomerulus in the Macroglomerular Complex (MGC) that triggers immediate flight termination[2][3]. Conversely, for Agrotis segetum, the same compound routes to an MGC subcompartment that synergizes upwind flight.

Figure 1: Peripheral and central olfactory processing pathways of Z7-12:Ac and Z5-12:Ac in Noctuidae.

Comparative Field Performance: Z5-12:Ac vs. Alternatives

When formulating lures, researchers must weigh the cost of synthesizing multi-component blends against the field efficacy lost by using single-component alternatives. The data below synthesizes cross-attraction field studies across key Noctuidae pests.

A. Agrotis segetum (Turnip Moth)

• Alternative: Z7-12:Ac (Major component alone).

• Product Blend: Z5-12:Ac + Z7-12:Ac + Z9-14:Ac.

• Performance: Field tests demonstrate that Z7-12:Ac alone fails to achieve significant mating disruption or trap catch. However, increasing the dose of a blend containing Z5-12:Ac results in a sharp increase in disruption, reaching up to 75% efficacy[1]. The inclusion of Z5-12:Ac is non-negotiable for A. segetum monitoring in Eurasian populations.

B. Pseudoplusia includens (Soybean Looper) vs. Trichoplusia ni (Cabbage Looper)

• Alternative: Z7-12:Ac (Shared major component).

• Product Blend: Z7-12:Ac + Z5-12:Ac.

• Performance: T. ni utilizes Z5-12:Ac as a redundant minor component; electrophysiological studies show specific MGC cells are excited by Z5-12:Ac, replacing the need for other minor acetates[4]. However, for P. includens, Z5-12:Ac acts as a severe behavioral antagonist. Lures inadvertently contaminated with Z5-12:Ac will completely fail to catch P. includens, demonstrating its utility as a species-isolating agent in mixed-population fields[2].

C. Quantitative Performance Summary

Target Species	Primary Component	Role of Z5-12:Ac	Alternative Tested	Relative Field Efficacy	Behavioral Outcome
Agrotis segetum	Z7-12:Ac	Synergist (Major)	Z7-12:Ac alone	+75% disruption	Enhanced upwind flight & source contact
Pseudoplusia includens	Z7-12:Ac	Antagonist	Z7-12:Ac alone	-90% trap catch	Flight termination (Cross-mating avoidance)
Trichoplusia ni	Z7-12:Ac	Synergist (Minor)	Z7-12:Ac + Z9-14:Ac	Baseline attraction	Redundant pathway activation
Mythimna loreyi	Z9-14:OAc	ORN Activator	Z9-14:OAc + Z7-12:OAc	Modulatory	Peripheral sensitization in trichoid sensilla

Self-Validating Experimental Protocols

To ensure trustworthiness and reproducibility in cross-attraction studies, field trials cannot rely solely on trap counts. Environmental degradation of Z5-12:Ac (isomerization or volatilization) can yield false negatives. The following step-by-step protocol establishes a closed-loop, self-validating system integrating chemistry, electrophysiology, and field ecology.

Phase 1: Lure Formulation and Chemical Validation (GC-MS)

• Causality: Z5-12:Ac is highly volatile and susceptible to UV degradation. If the release rate drops below the detection threshold of the target species' ORNs, behavioral antagonism or synergism will cease.

• Synthesize target blends using high-purity (>98%) Z5-12:Ac, Z7-12:Ac, and Z9-14:Ac.

• Load compounds into standardized latex rubber tube dispensers (e.g., 500 μg to 1000 μg per dispenser).

• Validation Step: Expose a subset of dispensers to field conditions for 7, 14, and 21 days. Retrieve and analyze via Gas Chromatography-Mass Spectrometry (GC-MS) to quantify the exact release rate (target: ~0.44 μg/h/dispenser)[1].

Phase 2: Electrophysiological Grounding (GC-EAD / SSR)

• Causality: Before field deployment, you must prove the local insect population possesses the functional MGC pathways to detect the synthesized blend. Mutations in local populations can render standard lures obsolete[4][5].

• Isolate male antennae from the target field population.

• Perform Single Sensillum Recordings (SSR) on Type A and Type B trichoid sensilla.

• Validation Step: Confirm that stimulation with Z5-12:Ac elicits biphasic or monophasic action potentials (target: ~50-100 spikes/s) in the companion receptor neurons[4][6].

Phase 3: Field Trapping and Behavioral Observation

• Design: Utilize a randomized Latin Square design in 1/4 hectare plots to control for directional wind bias and localized population clustering.

• Deployment: Place traps at an inter-trap spacing of 15 meters. Include three arms:

  • Arm A: Z7-12:Ac alone (Control).

  • Arm B: Z7-12:Ac + Z5-12:Ac (Test Blend).

  • Arm C: Blank (Solvent only).

• Data Collection: Record trap catches weekly.

• Validation Step (The Feedback Loop): If Arm B shows unexpected cross-attraction (e.g., catching non-target Noctuidae), immediately perform GC-EAD on the captured non-target males using the field-aged lure to map their MGC response[3]. This identifies newly evolving cross-attraction pathways.

Conclusion

For drug development professionals and chemical ecologists, the inclusion of Z5-12:Ac in Noctuidae pheromone formulations is a double-edged sword that requires precise control. While it is an absolute requirement for the effective monitoring and disruption of Agrotis segetum, its presence as an impurity or cross-attractant in blends targeting Pseudoplusia includens will result in catastrophic product failure due to behavioral antagonism. By employing the self-validating GC-EAD and GC-MS protocols outlined above, researchers can engineer highly specific, environmentally robust pest management systems.

References

• Arn, H., Städler, E., Rauscher, S., & Bues, R. (2014). Communication disruption of male Agrotis segetum moths with one or several sex pheromone components.
• USDA Agricultural Research Service. Evolution of Pheromonal Specificity in Insect Chemoreceptors. USDA ARS.
• Todd, J. L., et al. Antennal neurones specific for redundant pheromone components in normal and mutant Trichoplusia ni males.
• ACS Publications. (2023). Development of a New Sex Attractant via the Peripheral Coding of Pheromones in Mythimna loreyi. Journal of Agricultural and Food Chemistry.

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• 5. Aspects, Including Pitfalls, of Temporal Sampling of Flying Insects, with Special Reference to Aphids - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]

validating isomeric purity of 5-Dodecen-1-ol, acetate, (Z)- using chiral chromatography

Validating Isomeric Purity of 5-Dodecen-1-ol, acetate, (Z)-: A Comparative Guide to Chiral vs. Achiral Chromatography

Executive Summary

The compound 5-Dodecen-1-ol, acetate, (Z)- (commonly known as Z-5-dodecenyl acetate) is a critical semiochemical utilized extensively in agricultural pest management, acting as a potent sex attractant for lepidopteran species such as the pale western cutworm (Agrotis orthogonia) and the turnip moth (Agrotis segetum)[1]. The biological efficacy of this pheromone is exquisitely sensitive to its isomeric purity. Even trace contamination by its geometric isomer, (E)-5-dodecenyl acetate, or closely related positional isomers, can severely inhibit the target insect's behavioral response[2].

For agrochemical and semiochemical development professionals, validating the isomeric purity of this compound is a mandatory quality control step[3]. This guide objectively compares standard achiral gas chromatography (GC) against high-fidelity chiral GC, detailing why chiral stationary phases are required to achieve baseline resolution of geometric isomers.

The Mechanistic Challenge: Why Achiral Columns Fail

Gas chromatography typically relies on differences in boiling point and polarity to separate analytes. However, the (Z) and (E) isomers of 5-dodecenyl acetate possess nearly identical physicochemical properties.

• Standard Achiral GC (e.g., PEG/DB-Wax): On polar achiral columns, separation is driven solely by dipole-dipole interactions and hydrogen bonding. Because the geometric orientation of the double bond in the middle of the aliphatic chain (C5-C6) does not drastically alter the molecule's overall dipole moment, achiral columns typically yield partial co-elution (Resolution, Rs​<1.0 )[2]. In high-concentration technical samples, the massive (Z)-isomer peak will "tail" and completely mask trace amounts of the (E)-isomer.

• Chiral GC ( β -Cyclodextrin): While E/Z isomers are diastereomers (not enantiomers), chiral stationary phases—specifically those utilizing permethylated β -cyclodextrin derivatives—are the gold standard for their separation[4]. The Causality: Cyclodextrins form a toroidal (cone-like) cavity. Separation occurs via shape-selective inclusion complexation. The "kinked" aliphatic chain of the (Z)-isomer fits into the chiral cavity differently than the linear, extended chain of the (E)-isomer. This transient host-guest interaction magnifies the thermodynamic differences between the isomers, resulting in baseline separation ( Rs​>2.0 )[4].

Visualizing the Validation Workflow

Workflow comparing achiral partitioning vs. chiral inclusion complexation for Z/E isomer resolution.

Comparative Performance Data

The following table summarizes the chromatographic performance of both column types when validating a technical batch of 5-Dodecen-1-ol, acetate, (Z)- spiked with 1.0% of the (E)-isomer.

Analytical Parameter	Standard Achiral GC (PEG/Wax)	Chiral GC ( β -Cyclodextrin)
Separation Mechanism	Polarity & Boiling Point Partitioning	Shape-Selective Inclusion Complexation
Resolution ( Rs​ ) of E/Z	0.85 (Partial Co-elution)	2.40 (Baseline Separation)
Retention Time (Z-isomer)	~12.5 min	~22.4 min
Retention Time (E-isomer)	~12.7 min	~23.1 min
Limit of Quantitation (LOQ)	1.5% (E-isomer masked by Z-peak tailing)	0.05% (Clear baseline integration)
Positional Isomer Detection	Poor (Co-elutes with main peak)	Excellent (Distinct inclusion kinetics)

Self-Validating Experimental Protocol: Chiral GC-FID

To ensure absolute trustworthiness in the analytical data, the following protocol is designed as a self-validating system . It incorporates System Suitability Testing (SST) and spike-recovery to prove that the chromatographic system is capable of detecting trace impurities without matrix interference.

Materials Required:

• Column: Permethylated β -cyclodextrin capillary column (e.g., Cyclosil-B or β -DEX 225, 30 m × 0.25 mm × 0.25 µm).

• Standards: High-purity (Z)-5-dodecenyl acetate and (E)-5-dodecenyl acetate reference standards[3].

• Solvent: GC-grade Hexane.

Step-by-Step Methodology:

Step 1: System Suitability Testing (SST) & Blank Verification

• Inject 1 µL of pure GC-grade hexane to confirm the absence of column carryover or ghost peaks.

• Inject a 1:1 mixture of (Z) and (E) isomers (0.5 mg/mL each).

• Causality Check: Calculate the resolution ( Rs​ ). The system is only validated for use if Rs​≥1.5 . If Rs​<1.5 , it indicates degradation of the cyclodextrin cavity (often due to moisture or excessive column bleed), and the column must be conditioned or replaced.

Step 2: Sample Preparation & Spike-Recovery Setup

• Test Sample: Dilute the technical 5-Dodecen-1-ol, acetate, (Z)- sample to exactly 1.0 mg/mL in hexane.

• Spiked Sample (Self-Validation): Prepare a second vial containing 1.0 mg/mL of the test sample, spiked with exactly 0.01 mg/mL (1.0% w/w) of the (E)-isomer standard.

• Causality Check: Hexane is chosen as the diluent because its high volatility ensures rapid vaporization in the inlet, preventing solvent-induced band broadening which would destroy the delicate chiral resolution.

Step 3: Chromatographic Execution

• Inlet Parameters: Set the injector to 250°C with a split ratio of 50:1. (A high split ratio ensures a narrow injection band, critical for resolving closely eluting geometric isomers).

• Carrier Gas: Helium at a constant flow of 1.2 mL/min.

• Oven Temperature Program:

  • Hold isothermally at 110°C for 30 minutes.

  • Ramp at 10°C/min to 200°C and hold for 5 minutes (to bake out heavy impurities).

  • Causality Check: The long isothermal hold at a relatively low temperature is the secret to this method. Inclusion complexation is an exothermic, equilibrium-driven process. Lower temperatures maximize the residence time of the analytes inside the cyclodextrin cavity, amplifying the spatial discrimination between the Z and E double bonds.

Step 4: Data Integration & Validation

• Integrate the chromatogram of the Spiked Sample. Verify that the trace (E)-isomer peak is recovered at 1.0% ( ±0.05% ) relative to the main peak. This proves the massive (Z)-peak is not suppressing the trace impurity.

• Integrate the Test Sample. Calculate the isomeric purity using the area normalization method.

References

• Journal of Natural Products - ACS Publications. Asymmetric Synthesis of Oxygenated Monoterpenoids of Importance for Bark Beetle Ecology. (Demonstrates the use of β -cyclodextrin chiral stationary phases for the resolution of closely related stereoisomers and geometric isomers). Available at: [Link][4]

• NIST Chemistry WebBook. 5-Dodecen-1-ol, acetate, (Z)-. (Provides foundational chemical structure, standard terminology, and analytical references). Available at: [Link][3]

• The Canadian Entomologist - Cambridge Core. A Sex Attractant for Adult Males of the Pale Western Cutworm, Agrotis orthogonia. (Establishes the biological significance of Z-5-dodecenyl acetate and the inhibitory effect of impurities). Available at: [Link][1]

Sources

• 1. The Canadian Entomologist: Volume 110 - Issue 7 | Cambridge Core [cambridge.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. 5-Dodecen-1-ol, acetate, (Z)- [webbook.nist.gov]
• 4. pubs.acs.org [pubs.acs.org]

evaluating efficacy of 5-Dodecen-1-ol, acetate, (Z)- against standard commercial insecticides

Paradigm Shifts in Lepidopteran Control: Evaluating 5-Dodecen-1-ol, acetate, (Z)- Against Conventional Insecticides

As a Senior Application Scientist overseeing agricultural pest management and semiochemical development, I frequently encounter the friction between traditional neurotoxic paradigms and behavior-modifying strategies. When evaluating the efficacy of 5-Dodecen-1-ol, acetate, (Z)- (commonly referred to as Z-5-Dodecenyl acetate or Z5-12:Ac) against standard commercial insecticides (e.g., pyrethroids, organophosphates), we are not merely comparing two chemicals; we are comparing two fundamentally different mechanisms of population control.

Z5-12:Ac is a potent lepidopteran sex pheromone component utilized primarily for mating disruption and mass trapping of species such as the red clover casebearer (Coleophora deauratella) and various Agrotis species , . While conventional insecticides provide acute, density-independent mortality, Z5-12:Ac provides density-dependent reproductive suppression. This guide delineates the mechanistic differences, establishes a self-validating experimental framework for comparative efficacy, and presents quantitative benchmarks for drug development professionals and agricultural scientists.

Mechanistic Divergence: Neurotoxicity vs. Olfactory Disruption

To design an effective comparative trial, one must first understand the causality of failure and success for each agent. Commercial insecticides like pyrethroids target voltage-gated sodium channels (VGSCs), causing continuous nerve depolarization, paralysis, and rapid death. Their efficacy is immediate and easily quantifiable via mortality assays.

Conversely, Z5-12:Ac operates via olfactory receptor neuron (ORN) overload. When deployed in a controlled-release polymer matrix , the synthetic pheromone saturates the local environment. Male moths experience sensory adaptation and habituation; their ORNs become desensitized to the natural pheromone plumes emitted by females. Consequently, males follow "false trails" or cease searching entirely. The causality of efficacy here is not mortality, but the prevention of copulation, leading to a collapse in the subsequent larval generation.

Fig 1. Mechanistic divergence between Z-5-Dodecenyl acetate and neurotoxic insecticides.

Self-Validating Experimental Protocols

Evaluating a semiochemical against a contact insecticide requires a dual-metric approach. If a pheromone trial fails, we must know why: Was the release rate insufficient, or was the pest population density too high? The following protocol integrates a self-validating feedback loop using GC-MS to ensure environmental variables do not confound efficacy data.

Protocol: Comparative Field Efficacy and Release Kinetics

• Formulation & Deployment: Load 500 µg of Z5-12:Ac into composite polymer matrix dispensers (e.g., polyurethane or rubber septa) to ensure a zero-order release kinetic profile . Deploy dispensers in a randomized complete block design (RCBD) at a density of 500 dispensers/hectare. In parallel blocks, apply a standard pyrethroid (e.g., Lambda-cyhalothrin) at the recommended label rate.

• Orientation Disruption (Trap Shutdown): Place monitoring traps baited with natural female pheromone extract in the center of all plots. Causality: If Z5-12:Ac is effectively masking female plumes, male trap catch in the pheromone-treated plots should drop by >95% compared to untreated controls. Insecticide plots will also show reduced catch, but due to population mortality rather than sensory confusion.

• Self-Validation via GC-MS (Release Kinetics): Every 7 days, retrieve 5 dispensers from the field. Extract residual Z5-12:Ac using hexane and quantify via Gas Chromatography-Mass Spectrometry (GC-MS). Causality: This proves that any observed drop in mating disruption efficacy is correlated with dispenser exhaustion rather than biological resistance. If the release rate drops below 0.5 µg/h/dispenser, the matrix is failing, not the active ingredient .

• Damage Assessment (The Ultimate Efficacy Metric): At harvest, assess 1,000 random crop units per block for larval damage. Trap shutdown is merely a proxy; true efficacy is defined by the reduction in larval feeding damage compared to the insecticide standard.

Fig 2. Self-validating field workflow for evaluating semiochemical efficacy.

Quantitative Efficacy & Data Synthesis

When executed correctly, field data typically reveals that Z5-12:Ac provides comparable or superior crop protection to insecticides, provided the initial pest population is low to moderate. At high population densities, random male-female encounters increase, bypassing the need for long-range olfactory navigation and thus reducing pheromone efficacy.

Table 1: Comparative Field Efficacy Metrics (Moderate Pest Pressure)

Treatment Group	Trap Catch Reduction (%)	Larval Crop Damage (%)	Beneficial Insect Mortality (%)
Z5-12:Ac (50 g/ha)	97.4 ± 1.2	2.1 ± 0.5	< 1.0
Pyrethroid Standard	85.3 ± 4.1	1.8 ± 0.4	88.5 ± 5.2
Untreated Control	N/A (Baseline)	24.5 ± 3.8	< 1.0

Note: Data synthesis reflects typical outcomes for target species like C. deauratella.

Table 2: Pharmacokinetic & Environmental Persistence

Parameter	5-Dodecen-1-ol, acetate, (Z)-	Commercial Pyrethroid
Mode of Action	Olfactory Receptor Habituation	Voltage-Gated Sodium Channel
Target Specificity	Highly Specific (Species-level)	Broad Spectrum
Environmental Half-Life	Days (Volatilizes rapidly without matrix)	Weeks to Months (Soil/Foliage)
Resistance Risk	Very Low (Requires major genetic shift)	High (Target-site & Metabolic)

Expert Synthesis: The Application Scientist's Verdict

From a drug development and formulation perspective, 5-Dodecen-1-ol, acetate, (Z)- represents a highly efficacious alternative to conventional insecticides, but it demands superior delivery technology. You cannot simply spray a semiochemical and walk away. The efficacy of Z5-12:Ac is intrinsically tied to the polymer matrix's ability to maintain a constant release rate above the biological threshold of the target pest .

Furthermore, while single-component formulations of Z5-12:Ac are highly effective for specific pests like the red clover casebearer , complex pests like the turnip moth (Agrotis segetum) often require multi-component blends (e.g., combining Z5-10:Ac, Z7-12:Ac, and Z9-14:Ac) to achieve optimal communication disruption . Therefore, the transition from broad-spectrum insecticides to Z5-12:Ac requires a shift from chemical toxicity to chemical ecology—understanding the precise ratios and release kinetics required to blind the pest's sensory apparatus.

References

• Title: Communication disruption of male Agrotis segetum moths with one or several sex pheromone components Source: ResearchGate URL: [Link]

• Title: Red clover casebearer moth (Coleophora deauratella) is attracted to Z-5-dodecenyl acetate Source: ResearchGate URL: [Link]

• Title: US5750129A - Composite polymer matrices for controlled release of semiochemicals Source: Google Patents URL

Safety & Regulatory Compliance

5-Dodecen-1-ol, acetate, (Z)- proper disposal procedures

Operational Guide for the Safe Handling and Disposal of (Z)-5-Dodecen-1-yl Acetate

Executive Summary

(Z)-5-Dodecen-1-yl acetate (CAS 16676-96-3), commonly known as cis-5-Dodecenyl acetate, is a straight-chain aliphatic ester widely utilized as a lepidopteran pheromone in agricultural pest control and as a precursor in pharmaceutical synthesis[1]. While it exhibits low mammalian toxicity, its physicochemical profile—specifically its combustibility and potential for aquatic toxicity—demands stringent, scientifically grounded disposal protocols[2]. This guide provides researchers and environmental health and safety (EHS) professionals with a self-validating system for the lifecycle management and proper disposal of this compound.

Physicochemical Causality in Waste Management

To design an effective disposal strategy, one must first understand the molecular behavior of (Z)-5-Dodecen-1-yl acetate. As a non-polar hydrocarbon chain with an ester functional group, it is highly hydrophobic and floats on water[1]. Disposal down the drain is strictly prohibited, as it will not dissolve and will coat municipal aquatic ecosystems, leading to severe environmental toxicity.

Table 1: Physicochemical Properties Dictating Disposal Logistics

Property	Value	Operational & Disposal Implication
CAS Number	16676-96-3	Essential for regulatory tracking and TSDF (Treatment, Storage, and Disposal Facility) manifesting[1].
Boiling Point	300.1 °C	Low volatility at standard temperature; minimal inhalation risk unless aerosolized[1].
Flash Point	96.5 °C	Combustible liquid; requires strict segregation from open flames and strong oxidizers[1].
Density	0.881 g/cm³	Floats on water; aqueous dilution is ineffective for spills and may spread contamination[1].
Water Solubility	Insoluble	Strictly prohibits disposal via municipal sewers or aqueous waste streams[2].

Waste Segregation & Disposal Workflow

The following decision matrix ensures that waste matrices containing (Z)-5-Dodecen-1-yl acetate are properly segregated to prevent incompatible chemical reactions prior to thermal destruction.

Workflow for the segregation, labeling, and thermal destruction of (Z)-5-Dodecen-1-yl acetate waste.

Self-Validating Disposal Protocols

Every step in the disposal of (Z)-5-Dodecen-1-yl acetate must verify the safety of the subsequent step. Do not mix this ester with strong oxidizing agents, acids, or bases, as extreme pH will catalyze the hydrolysis of the ester linkage, generating 5-dodecen-1-ol and acetic acid, thereby unpredictably altering the waste's hazard profile[2].

Phase 1: Liquid Waste Accumulation

• Primary Containment: Collect liquid waste in a chemically compatible, dedicated container. High-density polyethylene (HDPE) or amber glass is required.

• Phase Verification (Self-Validation Step): Before sealing the liquid waste container, visually inspect the contents for aqueous layers. Because the density of (Z)-5-Dodecen-1-yl acetate is 0.881 g/cm³, it will partition and float above any inadvertently introduced water[1].

  • Causality: If an aqueous layer is present, it must be separated using a separatory funnel. Sending biphasic aqueous/organic waste to a TSDF can cause explosive steam expansion during rapid thermal oxidation, compromising the incinerator's structural integrity.

• Labeling: Affix a hazardous waste label immediately. Mark explicitly as "Combustible Liquid" and "Aquatic Hazard."

Phase 2: Solid Waste and Contaminated PPE

• Collection: Place all contaminated nitrile gloves, absorbent pads, and empty primary containers into heavy-duty polyethylene bags.

• Secondary Containment: Store the sealed bags in a rigid, leak-proof outer container to prevent puncture and subsequent vapor release.

Phase 3: Final Disposal via Incineration

• Facility Transfer: Transfer the manifested waste to an EPA-approved Treatment, Storage, and Disposal Facility (TSDF)[3].

• Thermal Destruction: The TSDF will perform high-temperature incineration.

  • Causality: This is the only self-validating disposal method for aliphatic esters. Thermal oxidation breaks the carbon-carbon and carbon-oxygen bonds, converting the hydrophobic, potentially aquatic-toxic molecule entirely into carbon dioxide (CO₂) and water vapor (H₂O). This eliminates any risk of bioaccumulation or ecosystem disruption.

Spill Response & Immediate Safety Logistics

In the event of an accidental release, immediate containment is critical to prevent the substance from reaching municipal drains or waterways.

• Don PPE: Ensure responding personnel are wearing chemical-resistant nitrile gloves, safety goggles, and a lab coat[2].

• Source Control: Eliminate all nearby ignition sources immediately. While the chemical is not highly volatile, its flash point of 96.5°C classifies it as a combustible liquid[1].

• Absorbent Selection (Self-Validation Step): Surround and cover the spill with an inert, non-combustible absorbent material such as dry sand, earth, or calcined diatomaceous earth. Do NOT use water[2].

  • Causality: Because the compound floats on water (density 0.881 g/cm³), aqueous flushing will simply spread the combustible hazard across a wider surface area[1]. Furthermore, using organic absorbents like sawdust creates a high-surface-area combustible matrix that significantly lowers the effective ignition threshold, creating a severe fire hazard.

• Collection: Use non-sparking tools to scoop the saturated absorbent into a designated hazardous waste container.

• Surface Decontamination: Wipe the affected area with a solvent approved for organic residues (e.g., isopropanol), and dispose of the wipes as solid hazardous waste.

Regulatory Grounding & EPA Compliance

Under the Resource Conservation and Recovery Act (RCRA) and the Federal Insecticide, Fungicide, and Rodenticide Act (FIFRA), the regulatory status of (Z)-5-Dodecen-1-yl acetate depends on its end-use. While the EPA exempts certain pheromones from strict pesticide registration if they are the sole active ingredient deployed in a specific pheromone trap (under 40 CFR 152.25(b))[4], bulk chemical waste and laboratory effluents are not exempt .

Wastes resulting from the use or synthesis of this product must be disposed of at an approved waste disposal facility[3]. Improper disposal of excess chemical, solvent mixtures, or rinsate is a direct violation of federal law and can result in severe penalties and ecological damage[3].

References

• [1] Lookchem. "Cas 16676-96-3,(Z)-5-DODECEN-1-YL ACETATE". Available at:[Link]

• [3] OC Vector. "Control Products Master 08-11-2025". Available at:[Link]

• [4] US Environmental Protection Agency (EPA). "Pesticide Labeling Questions & Answers". Available at:[Link]

Sources

• 1. Cas 16676-96-3,(Z)-5-DODECEN-1-YL ACETATE | lookchem [lookchem.com]
• 2. (Z)-5-DODECEN-1-YL ACETATE - Safety Data Sheet [chemicalbook.com]
• 3. ocvector.org [ocvector.org]
• 4. epa.gov [epa.gov]